Difenoconazole-d6

Core Science & Biosynthesis

what are the chemical properties of Difenoconazole-d6

An In-depth Technical Guide to the Chemical Properties of Difenoconazole-d6

Introduction

Difenoconazole is a broad-spectrum triazole fungicide used extensively in agriculture to protect a variety of crops from fungal diseases.[1][2][3][4] Its mode of action involves the inhibition of sterol biosynthesis in fungi, which is crucial for the formation of their cell membranes.[1][2][3][4] Difenoconazole-d6 is a deuterated form of Difenoconazole, where six hydrogen atoms have been replaced by deuterium (B1214612). This isotopic labeling makes it an ideal internal standard for quantitative analysis of Difenoconazole in various matrices by mass spectrometry-based methods, such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS).[5][6] The inclusion of a stable isotope-labeled internal standard like Difenoconazole-d6 is critical for accurate and precise quantification, as it compensates for variations in sample preparation and instrument response. This technical guide provides a comprehensive overview of the chemical properties of Difenoconazole-d6, including its physical and chemical characteristics, detailed experimental protocols for its use, and visualizations of its mechanism of action and analytical workflow.

Chemical and Physical Properties

The chemical and physical properties of Difenoconazole-d6 are expected to be very similar to those of its unlabeled counterpart, Difenoconazole. The primary difference lies in their molecular weights due to the presence of deuterium atoms. The available data for both compounds are summarized in the tables below for easy comparison.

Table 1: Chemical Identification of Difenoconazole-d6 and Difenoconazole

Identifier	Difenoconazole-d6	Difenoconazole
Formal Name	1-((2-(2-chloro-4-(4-chlorophenoxy)phenyl)-4-(methyl-d3)-1,3-dioxolan-2-yl-4,5,5-d3)methyl)-1H-1,2,4-triazole	1-[[2-[2-chloro-4-(4-chlorophenoxy)phenyl]-4-methyl-1,3-dioxolan-2-yl]methyl]-1,2,4-triazole[2]
CAS Number	2748435-80-3[7]	119446-68-3[2]
Molecular Formula	C₁₉H₁₁D₆Cl₂N₃O₃	C₁₉H₁₇Cl₂N₃O₃[2]
Molecular Weight	412.3 g/mol	406.26 g/mol [4]
Synonyms	Difenoconazole D6 (1,1,2,3,3,3-propyl D6)	CGA 169374, Score, Dividend[2]

Table 2: Physical and Chemical Properties of Difenoconazole-d6 and Difenoconazole

Property	Difenoconazole-d6	Difenoconazole
Physical State	Solid[5][8]	White to light beige crystalline solid[9]
Melting Point	No data available	76°C[10]
Boiling Point	No data available	No data available
Vapor Pressure	No data available	No data available
Solubility	Slightly soluble in methanol[5]	Water: 16 mg/L (at 25°C)[9]
Stability	Stable under recommended storage conditions[8]	Stable to hydrolysis and thermally stable to 150°C[4]

Note: The physical properties of Difenoconazole-d6 are expected to be very similar to those of Difenoconazole.

Experimental Protocols

Synthesis and Purification of Isotopically Labeled Fungicides (General Protocol)

Objective: To synthesize a deuterated fungicide for use as an internal standard.

Materials:

• Unlabeled fungicide precursor

• Deuterated reagent (e.g., deuterated methyl iodide, deuterated sodium borohydride)

• Appropriate solvents (e.g., toluene, methanol, acetonitrile)

• Reagents for subsequent reaction steps (e.g., catalysts, bases)

• Purification materials (e.g., silica (B1680970) gel for column chromatography, recrystallization solvents)

Methodology:

• Reaction Setup: The synthesis is typically carried out in a well-ventilated fume hood. The reaction vessel is charged with the unlabeled precursor and a suitable solvent.

• Introduction of Isotopic Label: The deuterated reagent is added to the reaction mixture under controlled conditions (e.g., specific temperature, inert atmosphere). The reaction is monitored for completion using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Subsequent Reaction Steps: Following the isotopic labeling step, further chemical transformations may be necessary to arrive at the final Difenoconazole-d6 structure. These steps are analogous to the synthesis of the unlabeled compound.[11]

• Work-up and Extraction: Once the reaction is complete, the mixture is subjected to a work-up procedure, which may involve quenching the reaction, washing with aqueous solutions to remove impurities, and extracting the product into an organic solvent.

• Purification: The crude product is purified to a high degree of chemical and isotopic purity. Common purification techniques include:

  • Column Chromatography: The crude product is loaded onto a silica gel column and eluted with a suitable solvent system to separate the desired labeled compound from byproducts.

  • Recrystallization: The product from the column is dissolved in a minimal amount of a hot solvent and allowed to cool slowly, leading to the formation of pure crystals.

• Characterization and Purity Assessment: The final product is thoroughly characterized to confirm its identity and purity. This involves:

  • Mass Spectrometry (MS): To confirm the molecular weight and the incorporation of the deuterium atoms.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure and the position of the deuterium labels.

  • HPLC or GC: To determine the chemical purity.

Quantification of Difenoconazole in Vegetable Samples using Difenoconazole-d6 as an Internal Standard by LC-MS/MS

This protocol describes a method for the determination of Difenoconazole residues in vegetable matrices.[12][13][14]

Objective: To accurately quantify Difenoconazole residues in vegetable samples.

Materials:

• Vegetable sample

• Difenoconazole analytical standard

• Difenoconazole-d6 internal standard solution (of known concentration)

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Formic acid

• Solid-phase extraction (SPE) cartridges (e.g., GCB/NH2) for cleanup[12]

• Vials, syringes, and filters for sample processing

Methodology:

• Sample Preparation and Extraction:

  • Homogenize a representative portion of the vegetable sample.

  • Weigh a specific amount of the homogenized sample (e.g., 10 g) into a centrifuge tube.

  • Add a known volume of the Difenoconazole-d6 internal standard solution.

  • Add acetonitrile as the extraction solvent.

  • Shake or vortex vigorously for a set period to ensure thorough extraction.

  • Centrifuge the sample to separate the solid matrix from the solvent extract.

• Sample Cleanup (Solid-Phase Extraction):

  • Take an aliquot of the supernatant (the acetonitrile extract).

  • Pass the extract through a conditioned SPE cartridge to remove interfering matrix components like pigments and fatty acids.[12]

  • Elute the analytes (Difenoconazole and Difenoconazole-d6) from the SPE cartridge with a suitable solvent.

  • Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in a known volume of the initial mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC) Conditions:

    • Column: A suitable C18 reverse-phase column.

    • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

    • Flow Rate: A constant flow rate appropriate for the column dimensions.

    • Injection Volume: A small volume of the prepared sample extract.

  • Mass Spectrometry (MS/MS) Conditions:

    • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

    • Detection Mode: Multiple Reaction Monitoring (MRM).

    • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both Difenoconazole and Difenoconazole-d6 for confident identification and quantification.

• Quantification:

  • Generate a calibration curve by analyzing a series of calibration standards containing known concentrations of Difenoconazole and a constant concentration of Difenoconazole-d6.

  • Plot the ratio of the peak area of Difenoconazole to the peak area of Difenoconazole-d6 against the concentration of Difenoconazole.

  • Calculate the concentration of Difenoconazole in the sample by applying the peak area ratio obtained from the sample to the calibration curve.

Visualizations

Mechanism of Action of Difenoconazole

Difenoconazole inhibits the ergosterol (B1671047) biosynthesis pathway in fungi, a critical process for maintaining the integrity of their cell membranes.[1][3][4] The diagram below illustrates this inhibitory action.

Caption: Difenoconazole inhibits the enzyme Lanosterol 14α-demethylase, blocking the synthesis of ergosterol, a vital component of the fungal cell membrane.

Experimental Workflow for Quantification of Difenoconazole

The use of Difenoconazole-d6 as an internal standard is a key aspect of its application. The following diagram outlines the typical workflow for the quantitative analysis of Difenoconazole in a sample matrix.

Caption: A typical analytical workflow for the quantification of Difenoconazole in a sample using Difenoconazole-d6 as an internal standard.

References

• 1. Exploring the Antifungal Properties of Difenoconazole for Crop Protection and Disease Management [cnagrochem.com]
• 2. Difenoconazole | C19H17Cl2N3O3 | CID 86173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Difenoconazole: An Effective Treatment For Fungal Infections - HEBEN [hb-p.com]
• 4. Difenoconazole | 119446-68-3 [amp.chemicalbook.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Difenoconazole D6 (1,1,2,3,3,3-propyl D6) 100 µg/mL in Acetonitrile [lgcstandards.com]
• 8. cdnisotopes.com [cdnisotopes.com]
• 9. indofil.com [indofil.com]
• 10. mhlw.go.jp [mhlw.go.jp]
• 11. Difenoconazole (Ref: CGA 169374) [sitem.herts.ac.uk]
• 12. Determination of Difenoconazole Residues in Vegetables by HPLC-MS/MS [spkx.net.cn]
• 13. Simultaneous determination and method validation of difenoconazole, propiconazole and pyraclostrobin in pepper and soil by LC-MS/MS in field trial samples from three provinces, China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Residue Degradation and Risk Assessment of Difenoconazole and Its Metabolite during Tea Growing, Processing and Brewing by Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Determination - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Isotopic Purity and Labeling Efficiency of Difenoconazole-d6

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Difenoconazole-d6, focusing on the critical quality attributes of isotopic purity and labeling efficiency. Difenoconazole-d6 is the deuterium-labeled analogue of Difenoconazole, a broad-spectrum triazole fungicide.[1][2][3] Its primary application in a research and development setting is as a stable isotope-labeled internal standard for quantitative analysis by mass spectrometry (MS).[4][5] The accuracy and reliability of such analyses depend heavily on the quality of the internal standard, making a thorough understanding of its isotopic profile essential.

Introduction to Difenoconazole-d6

Difenoconazole functions by inhibiting the C14 demethylation step in the biosynthesis of ergosterol (B1671047), a vital component of fungal cell membranes.[1][6][7][8] This disruption of sterol production leads to the death of the fungus.[6][7] Difenoconazole-d6 is structurally identical to its unlabeled counterpart, with the exception of six hydrogen atoms being replaced by deuterium (B1214612).[3] This mass shift allows it to be distinguished from the unlabeled analyte in MS-based assays while ensuring it behaves almost identically during sample preparation and chromatographic separation.[4]

Key Definitions:

• Isotopic Purity: Refers to the percentage of the labeled compound that consists of the desired isotopologue (in this case, the d6 species) relative to all other isotopic variants (d0, d1, d2, etc.).[9]

• Labeling Efficiency (or Isotopic Enrichment): Specifies the percentage of deuterium atoms present at the intended labeled positions within the molecule.[9][10] High labeling efficiency is crucial for maintaining a distinct mass difference from the analyte and minimizing isotopic crosstalk.[4]

Analytical Methodologies for Purity Assessment

The determination of isotopic purity and structural integrity is primarily accomplished using two powerful analytical techniques: Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[11]

2.1. Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS), particularly techniques like electrospray ionization (ESI)-HRMS, is the definitive method for assessing isotopic purity.[12][13] It allows for the separation and quantification of the different isotopologues based on their mass-to-charge ratios (m/z).

Experimental Protocol: Isotopic Purity by LC-HRMS

• Standard Preparation: Prepare a solution of Difenoconazole-d6 at a suitable concentration (e.g., 1 µg/mL) in an appropriate solvent such as acetonitrile (B52724) or methanol.

• Instrumentation: Utilize a high-resolution mass spectrometer (e.g., a Time-of-Flight (TOF) or Orbitrap instrument) coupled with a liquid chromatography (LC) system.

• Chromatography: Inject the sample onto a C18 reverse-phase column. Elute the compound using a gradient of mobile phases (e.g., water with 0.1% formic acid and acetonitrile with 0.1% formic acid). The goal is to obtain a sharp, symmetrical peak for Difenoconazole-d6.

• Mass Spectrometry: Acquire full scan mass spectra in positive ion mode over a relevant m/z range (e.g., 400-425 m/z). The high resolution allows for the separation of the isotopic peaks.

• Data Analysis:

  • Extract the ion chromatograms for the unlabeled (d0) Difenoconazole and the Difenoconazole-d6 (d6) isotopologues.

  • From the mass spectrum of the Difenoconazole-d6 peak, determine the relative abundance of each isotopologue (d0 to d6).

  • Correct the measured intensities for the natural isotopic abundance of elements like ¹³C.[14]

  • Calculate the isotopic purity by dividing the corrected intensity of the d6 peak by the sum of the corrected intensities of all isotopologue peaks (d0 through d6).

Table 1: Representative Mass Spectrometry Data for Difenoconazole-d6

Isotopologue	Theoretical m/z (C₁₉H₁₁D₆Cl₂N₃O₃)	Example Relative Abundance (%)
d0	406.06	0.1
d1	407.07	0.2
d2	408.07	0.3
d3	409.08	0.5
d4	410.08	1.2
d5	411.09	2.7
d6	412.09	95.0

Note: This data is representative. Actual values are lot-specific and should be confirmed by a Certificate of Analysis.

2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is essential for confirming the structural integrity of the molecule and verifying the positions of the deuterium labels.[11] For deuterated compounds, both ¹H NMR and ²H (Deuterium) NMR can be employed.

Experimental Protocol: Structural Verification by NMR

• Sample Preparation: Dissolve 5-10 mg of the Difenoconazole-d6 sample in a suitable deuterated solvent (e.g., Chloroform-d, Acetone-d6).[15]

• ¹H NMR Analysis:

  • Acquire a standard ¹H NMR spectrum.

  • The absence or significant reduction of signals at the positions expected to be deuterated confirms successful labeling.

  • The presence of other expected proton signals confirms the integrity of the molecular backbone.

• ²H NMR Analysis:

  • Acquire a ²H NMR spectrum. This technique directly observes the deuterium nuclei.[16]

  • A signal corresponding to the chemical shift of the labeled positions provides direct evidence of deuteration.

  • This is particularly useful for highly enriched compounds where residual proton signals may be too weak to analyze accurately.[16]

Table 2: Expected NMR Spectroscopy Results for Difenoconazole-d6

Technique	Parameter	Expected Observation	Purpose
¹H NMR	Signal Integration	Significant reduction or absence of proton signals at labeled positions.	Confirms successful H-to-D substitution.
Chemical Shifts	Presence of signals corresponding to unlabeled portions of the molecule.	Verifies overall molecular structure.
²H NMR	Signal Presence	Appearance of signals at the chemical shifts of the labeled positions.	Directly confirms the presence and location of deuterium.

Quality Control and Synthesis Workflow

The production of a high-quality Difenoconazole-d6 standard is a multi-step process involving synthesis, purification, and rigorous analytical testing.[17] A comprehensive Certificate of Analysis (CoA) is the ultimate testament to the product's quality, providing data on chemical and isotopic purity.[10][18]

Caption: Quality control workflow for Difenoconazole-d6 production.

Biological Mechanism of Action

Understanding the mode of action of Difenoconazole is crucial for its application in agricultural science and toxicology. It specifically targets the fungal enzyme sterol 14α-demethylase, an essential enzyme in the ergosterol biosynthesis pathway.[1][8]

Caption: Difenoconazole inhibits ergosterol biosynthesis.

By blocking this enzyme, Difenoconazole prevents the formation of ergosterol, leading to the accumulation of toxic sterol precursors and ultimately compromising the structural integrity and function of the fungal cell membrane.[6] This targeted mechanism makes it an effective fungicide against a wide range of pathogens.[1][2]

References

• 1. Difenoconazole | C19H17Cl2N3O3 | CID 86173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Difenoconazole | Jaffer Agro Services | Jaffer Group of Companies [jaffer.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Difenoconazole: An Effective Treatment For Fungal Infections - HEBEN [hb-p.com]
• 7. Difenoconazole: One drug can cure many diseases! How to use it to save money and efficiently? - Knowledge [plantgrowthhormones.com]
• 8. fao.org [fao.org]
• 9. benchchem.com [benchchem.com]
• 10. criver.com [criver.com]
• 11. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 12. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Deuterated Solvents for NMR: Guide - Allan Chemical Corporation | allanchem.com [allanchem.com]
• 16. sigmaaldrich.com [sigmaaldrich.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. tlcstandards.com [tlcstandards.com]

In-Depth Technical Guide: Synthesis and Manufacturing of Difenoconazole-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing of Difenoconazole-d6, a deuterated analogue of the broad-spectrum triazole fungicide, Difenoconazole. This isotopically labeled compound serves as a crucial internal standard for the quantitative analysis of Difenoconazole in various matrices by mass spectrometry-based methods. The introduction of deuterium (B1214612) atoms provides a distinct mass shift, enabling precise quantification in complex samples.

Synthetic Pathway Overview

The synthesis of Difenoconazole-d6 follows a multi-step route analogous to the manufacturing process of its non-deuterated counterpart. The key strategic consideration is the introduction of the deuterium labels at a specific position within the molecule. Based on the common nomenclature for Difenoconazole-d6, which indicates deuteration on the dioxolane ring and the adjacent methyl group, the synthesis utilizes a deuterated precursor, 1,2-propanediol-d6. This isotopically labeled starting material is commercially available and is incorporated early in the synthetic sequence.

The overall synthetic workflow can be summarized in the following key stages:

• Acylation: Friedel-Crafts acylation of m-dichlorobenzene to produce 2,4-dichloroacetophenone.

• Cyclization (Ketal Formation): Reaction of 2,4-dichloroacetophenone with 1,2-propanediol-d6 to form the deuterated dioxolane intermediate.

• Bromination: Introduction of a bromine atom at the methyl group of the acetophenone (B1666503) moiety.

• Nucleophilic Substitution: Condensation of the brominated intermediate with 1,2,4-triazole (B32235) to yield the final product, Difenoconazole-d6.

The following diagram illustrates the logical flow of the synthesis:

Decoding the Difenoconazole-d6 Certificate of Analysis: A Technical Guide

For researchers, scientists, and professionals in drug development, the Certificate of Analysis (CoA) for a deuterated internal standard like Difenoconazole-d6 is a critical document that guarantees its identity, purity, and suitability for quantitative analysis. This in-depth guide explains the key components of a Difenoconazole-d6 CoA, detailing the experimental methods used and presenting the data in a clear, understandable format.

Product Identification and Specifications

A Certificate of Analysis begins with fundamental information identifying the specific batch of the product. This section ensures traceability and provides a summary of its physical and chemical properties.

Parameter	Specification
Product Name	Difenoconazole-d6
Catalogue Number	32-THT-152-2
CAS Number	2748435-80-3
Lot Number	D445372
Molecular Formula	C₁₉H₁₁D₆Cl₂N₃O₃
Molecular Weight	412.3 g/mol
Appearance	Clear Pale Yellow Oil to Low-Melting Solid
Solubility	Dichloromethane (Slightly), Methanol (Slightly)
Long Term Storage	4°C, Inert atmosphere

Quantitative Analysis: Purity and Isotopic Enrichment

The core of the CoA lies in the quantitative data that confirms the purity and isotopic composition of the standard. These values are crucial for accurate quantification in analytical methods.[1]

Chemical Purity

Chemical purity ensures that the measured signal corresponds to the compound of interest and not to impurities. High-performance liquid chromatography (HPLC) is a standard method for determining the chemical purity of non-volatile compounds like Difenoconazole.

Test	Specification	Result
HPLC Purity	>95%	99.70% (at 240 nm)

Isotopic Purity and Distribution

For a deuterated standard, it is essential to determine the extent of deuterium (B1214612) incorporation and the distribution of different isotopic species. This is typically achieved using mass spectrometry (MS). The isotopic purity is a measure of the percentage of the deuterated form relative to the unlabeled and partially labeled forms.

Test	Specification	Result
Isotopic Purity	>95%	97.5%

The mass spectral data also provides the distribution of the different isotopologues (molecules with different numbers of deuterium atoms).

Isotopologue	Normalized Intensity (%)
d0	0.31
d1	0.91
d2	0.00
d3	1.19
d4	1.77
d5	1.28
d6	94.53

Structural Confirmation

A series of analytical techniques are employed to confirm that the chemical structure of the supplied compound is correct.

Test	Specification	Result
NMR	Conforms to Structure	Conforms
Mass Spectrometry (MS)	Conforms to Structure	Conforms
Elemental Analysis	Conforms	%C: 54.36, %H: 4.18, %N: 9.90

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in the Certificate of Analysis.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

Objective: To determine the chemical purity of the Difenoconazole-d6 standard by separating it from any non-isotopically labeled impurities.

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A reverse-phase C18 column is typically used for the separation of moderately polar compounds like Difenoconazole.

• Mobile Phase: A gradient of acetonitrile (B52724) and water is a common mobile phase for such analyses.

• Detection: UV detection at a wavelength of 240 nm is used to monitor the elution of the compound.

• Quantification: The purity is calculated by dividing the peak area of the main component by the total peak area of all components in the chromatogram.

Mass Spectrometry (MS) for Isotopic Purity and Structural Confirmation

Objective: To confirm the molecular weight and determine the isotopic distribution of Difenoconazole-d6.

Methodology:

• Instrumentation: A high-resolution mass spectrometer, often coupled with a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

• Ionization: Electrospray ionization (ESI) is a common technique for molecules like Difenoconazole.

• Analysis: The mass spectrometer separates ions based on their mass-to-charge ratio (m/z). The resulting mass spectrum shows the parent ion peak corresponding to the molecular weight of Difenoconazole-d6, as well as peaks for the different isotopologues (d0 to d5).

• Data Interpretation: The isotopic purity is determined by the relative abundance of the d6 peak compared to the other isotopologue peaks. The fragmentation pattern can also be used to confirm the structure of the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Objective: To provide a detailed confirmation of the chemical structure of Difenoconazole-d6 and to verify the positions of the deuterium labels.

Methodology:

• Instrumentation: A high-field NMR spectrometer.

• Sample Preparation: The sample is dissolved in a deuterated solvent (e.g., chloroform-d (B32938) or DMSO-d6).

• Analysis: Both ¹H (proton) and ¹³C (carbon) NMR spectra are acquired. In the ¹H NMR spectrum of Difenoconazole-d6, the signals corresponding to the protons that have been replaced by deuterium will be absent or significantly reduced in intensity. This confirms the location of the deuterium labels. The remaining signals in the ¹H and ¹³C spectra must be consistent with the overall structure of the Difenoconazole molecule.

Visualizing the Certificate of Analysis Workflow and Chemical Structures

To better understand the logical flow of a Certificate of Analysis and the chemical structures involved, the following diagrams are provided.

References

• 1. lgcstandards.com [lgcstandards.com]

An In-depth Technical Guide on the Solubility of Difenoconazole-d6 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction: Difenoconazole (B1670550) is a broad-spectrum triazole fungicide utilized for controlling a wide array of fungal pathogens in various crops.[1][2][3] Its deuterated isotopologue, Difenoconazole-d6, serves as an internal standard in analytical and metabolic studies. Understanding its solubility in organic solvents is crucial for developing analytical methods, formulation studies, and toxicological research. This guide provides a comprehensive overview of the solubility of Difenoconazole in key organic solvents, with the reasonable assumption that the solubility of Difenoconazole-d6 is nearly identical due to their similar physicochemical properties. The mode of action for difenoconazole involves the inhibition of sterol demethylation, which disrupts the synthesis of ergosterol, a critical component of fungal cell membranes.[1]

Quantitative Solubility Data

The solubility of Difenoconazole has been determined in a range of organic solvents. The following table summarizes the available quantitative data at 25 °C.[1][4] It is important to note that Difenoconazole is generally described as being very soluble in most organic solvents.[4]

Organic Solvent	Solubility (g/L) at 25 °C
Acetone	> 500[1][4]
Dichloromethane	> 500[1][4]
Ethyl acetate	> 500[1][4]
Methanol	> 500[1][4]
Toluene	> 500[1][4]
n-Octanol	110[1][4]
n-Hexane	3[1][4]

Experimental Protocols

The determination of Difenoconazole solubility and its analysis in various matrices typically involves chromatographic techniques. Below are outlines of common experimental protocols.

1. Isothermal Saturation Method for Solubility Determination

A common method for determining the equilibrium solubility of a compound in a solvent is the isothermal saturation method.

• Objective: To determine the maximum amount of Difenoconazole-d6 that can dissolve in a specific organic solvent at a constant temperature.

• Procedure:

  • An excess amount of Difenoconazole-d6 is added to a known volume of the organic solvent in a sealed vial.

  • The mixture is agitated (e.g., using a shaker or magnetic stirrer) at a constant temperature (e.g., 25 °C) for a sufficient period to ensure equilibrium is reached (typically 24-72 hours).

  • After reaching equilibrium, the suspension is allowed to settle, or it is centrifuged to separate the undissolved solid.

  • A known volume of the clear supernatant is carefully removed.

  • The concentration of Difenoconazole-d6 in the supernatant is determined using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with a UV or Mass Spectrometry (MS) detector.

2. High-Performance Liquid Chromatography (HPLC) for Quantification

HPLC is a widely used technique for the separation and quantification of Difenoconazole.

• Instrumentation: An HPLC system equipped with a pump, autosampler, column oven, and a Diode Array Detector (DAD) or a Mass Spectrometer (MS).

• Chromatographic Conditions (Example):

  • Column: A C18 reversed-phase column (e.g., Luna C18, 3µm, 100Å, 3x150mm) is often used for separation.[5]

  • Mobile Phase: An isocratic or gradient elution with a mixture of acetonitrile (B52724) and water is common.[5][6][7] Acidifiers like formic acid may be added to improve peak shape.[5] A typical mobile phase composition could be acetonitrile and water (85:15, v/v) with 0.075% formic acid.[5]

  • Flow Rate: A typical flow rate is around 0.7 to 1.0 mL/min.[5][7]

  • Column Temperature: Maintained at a constant temperature, for example, 25°C.[5]

  • Detection: UV detection at a wavelength of 220 nm is suitable for Difenoconazole.[5][7]

  • Injection Volume: A small volume, such as 1 µL, is typically injected.[5]

3. Gas Chromatography (GC) for Quantification

Gas chromatography is another technique that can be employed for the analysis of Difenoconazole.

• Instrumentation: A gas chromatograph equipped with an appropriate injector, a capillary column, and a suitable detector such as a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chromatographic Conditions (Example):

  • Column: A capillary column such as a DB-5 (30 m, 0.25 mm ID, 0.25 µm film thickness) is often used.

  • Carrier Gas: Helium is a common carrier gas.

  • Temperature Program: A temperature gradient is typically used to ensure good separation. For instance, starting at 100°C, holding for 1 minute, then ramping up to 250°C at 30°C/min, followed by a slower ramp to 300°C at 6°C/min and holding for 2 minutes.[8]

  • Injector and Detector Temperature: The injector and detector are maintained at high temperatures, for example, 250°C and 280°C, respectively.[8]

Visualizations

Experimental Workflow for Solubility Determination

Caption: A flowchart illustrating the key steps in the experimental determination of Difenoconazole-d6 solubility.

General Analytical Workflow using HPLC

Caption: A diagram showing the typical workflow for analyzing Difenoconazole-d6 using High-Performance Liquid Chromatography.

References

• 1. fao.org [fao.org]
• 2. Difenoconazole Degradation by Novel Microbial Consortium TA01: Metabolic Pathway and Microbial Community Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Difenoconazole Degradation by Novel Microbial Consortium TA01: Metabolic Pathway and Microbial Community Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Difenoconazole | C19H17Cl2N3O3 | CID 86173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Validation of Commercial Formulation of Difenoconazole Using HPLC Equipped with Dad | Global Research in Environment and Sustainability [hspublishing.org]
• 6. Separation of Difenoconazole on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. mhlw.go.jp [mhlw.go.jp]

commercial suppliers and availability of Difenoconazole-d6

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial availability, physicochemical properties, and analytical applications of Difenoconazole-d6. This deuterated internal standard is an essential tool for accurate quantification of the broad-spectrum fungicide Difenoconazole in various matrices. This document offers detailed experimental protocols and visual workflows to aid in the implementation of robust analytical methodologies.

Commercial Availability and Suppliers

Difenoconazole-d6 is readily available from several commercial suppliers specializing in reference standards and isotopically labeled compounds. Researchers can procure this product from vendors such as MedchemExpress, LGC Standards, and CDN Isotopes. Availability and pricing may vary, so it is advisable to consult the respective company websites for the most current information.

Supplier	Product Name	Catalog Number (Example)	Available Quantities	Purity
MedchemExpress	Difenoconazole-d6	HY-W743674	50 mg, 100 mg, 250 mg	>95%
LGC Standards	Difenoconazole-d6	TRC-D445372	5 mg, 25 mg, 50 mg	>95% (HPLC)
CDN Isotopes	Difenoconazole-d6 HCl	D-7923	Custom	Not specified

Physicochemical Properties of Difenoconazole-d6

A thorough understanding of the physicochemical properties of Difenoconazole-d6 is crucial for method development and ensuring accurate analytical results.

Property	Value	Source
Chemical Name	1-[[2-[2-chloro-4-(4-chlorophenoxy)phenyl]-4-methyl-d3-1,3-dioxolan-2-yl]methyl-d2]-1H-1,2,4-triazole
CAS Number	2748435-80-3	[1]
Unlabeled CAS Number	119446-68-3	[1]
Molecular Formula	C₁₉H₁₁D₆Cl₂N₃O₃	[1]
Molecular Weight	412.30 g/mol	[1]
Appearance	White to off-white solid	[2]
Purity	≥98% (as specified by most suppliers)
Solubility	Soluble in most organic solvents. Water solubility is low.	[3]
Storage Conditions	Store at -20°C for long-term stability.	[2]

Mechanism of Action: Inhibition of Fungal Ergosterol (B1671047) Biosynthesis

Difenoconazole, the non-labeled analogue of Difenoconazole-d6, is a triazole fungicide that acts as a potent inhibitor of sterol 14α-demethylase, a key enzyme in the fungal ergosterol biosynthesis pathway.[1] Ergosterol is a vital component of fungal cell membranes, analogous to cholesterol in mammalian cells, and is essential for maintaining membrane integrity and function.

By inhibiting 14α-demethylase, Difenoconazole disrupts the conversion of lanosterol (B1674476) to ergosterol. This leads to an accumulation of toxic methylated sterols and a depletion of ergosterol, ultimately compromising the fungal cell membrane, inhibiting fungal growth, and leading to cell death.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

The Gold Standard: A Technical Guide to the Purpose of Deuterated Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, particularly within the realms of pharmaceutical development, clinical research, and metabolic studies, the pursuit of the utmost accuracy and precision in quantitative analysis is paramount. Mass spectrometry (MS), especially when coupled with liquid chromatography (LC-MS), stands as a powerful technique renowned for its sensitivity and selectivity. However, the inherent variability in complex biological matrices, sample preparation, and instrument response necessitates the use of internal standards to ensure the reliability of quantitative data. Among the various types of internal standards, deuterated standards have emerged as the superior choice, effectively serving as the "gold standard" for robust and accurate mass spectrometric assays.[1][2][3]

This in-depth technical guide explores the core principles behind the use of deuterated standards in mass spectrometry. It provides a comprehensive overview of their advantages, supported by quantitative data, and offers detailed experimental protocols for their practical application.

The Core Principle: Isotope Dilution Mass Spectrometry

The power of deuterated standards lies in the principle of isotope dilution mass spectrometry (IDMS). A deuterated standard is a stable isotope-labeled (SIL) version of the analyte of interest, where one or more hydrogen atoms have been replaced by its heavier, non-radioactive isotope, deuterium (B1214612) (²H or D).[2][4] This subtle change in mass allows the mass spectrometer to differentiate between the analyte and the internal standard, while their near-identical physicochemical properties ensure they behave almost identically throughout the entire analytical process.[5][6]

By introducing a known amount of the deuterated standard into a sample at the earliest stage of preparation, it acts as a perfect mimic for the analyte.[2] Any loss of the analyte during sample extraction, cleanup, or injection, as well as variations in ionization efficiency within the mass spectrometer, will be mirrored by the deuterated standard.[2][7] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, providing a highly accurate and precise measurement of the analyte's concentration.[7]

Advantages of Deuterated Standards Over Other Internal Standards

The use of deuterated internal standards significantly enhances the quality of quantitative data in mass spectrometry. Their ability to closely mimic the behavior of the analyte makes them superior to other types of internal standards, such as structural analogs.[4][8]

Mitigating Matrix Effects

Matrix effects, the suppression or enhancement of the analyte's ionization due to co-eluting compounds from the sample matrix, are a major challenge in LC-MS analysis.[6][9][10] Because deuterated standards co-elute with the analyte and have nearly identical ionization efficiencies, they experience the same matrix effects.[6][7] This co-elution ensures that any signal suppression or enhancement affecting the analyte is proportionally mirrored by the deuterated standard, allowing for effective normalization of the signal and a more accurate quantification.[1][6]

Correcting for Sample Preparation Variability

The sample preparation process for mass spectrometry can be complex, often involving multiple steps like protein precipitation, liquid-liquid extraction (LLE), or solid-phase extraction (SPE).[5] Each of these steps can introduce variability and potential loss of the analyte. Since the deuterated standard is added at the beginning of this process, it experiences the same physical and chemical stresses as the analyte, thus correcting for any inconsistencies in recovery.[5][11]

Improving Accuracy and Precision

The use of deuterated standards leads to a significant improvement in the accuracy and precision of quantitative assays. By compensating for a wide range of analytical variables, they reduce the overall uncertainty of the measurement.[1][4]

Quantitative Data Summary

The following tables summarize key performance metrics that highlight the advantages of using deuterated internal standards compared to other approaches, such as using a structural analog as an internal standard.

Table 1: Comparison of Assay Performance with Deuterated vs. Structural Analog Internal Standard

Performance Metric	Deuterated Internal Standard	Structural Analog Internal Standard	Key Advantage of Deuterated Standard
Accuracy (% Bias)	Typically within ±5%[4]	Can exceed ±15%[4]	Higher accuracy due to superior compensation for matrix effects and recovery variations.
Precision (%CV)	Typically <10%[4]	Can be >15%[4]	Significantly better precision as it more closely tracks the analyte's behavior.
Recovery Variability (%CV)	Low (<10%)[4]	Higher (>15%)[4]	More reliable tracking of analyte recovery throughout the sample preparation process.
Matrix Effect (% Difference)	Effectively compensated (<5% difference between analyte and IS)[4]	Inconsistent compensation (can be >20% difference)[4]	Near-identical nature ensures it experiences the same matrix effects as the analyte, leading to effective normalization.

Table 2: Intra- and Inter-day Precision and Accuracy for a Bioanalytical Method Using a Deuterated Internal Standard

QC Level	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Low	5.7	98.7	5.95	98.0
Medium	6.2	96.3	7.2	99.2
High	7.7	97.5	8.5	100.4
Data adapted from a validation study of a bioanalytical method for Venetoclax using its deuterated (D8) analogue as the internal standard.[11]

Experimental Protocols

The following are detailed methodologies for common sample preparation techniques incorporating deuterated internal standards for LC-MS/MS analysis.[1]

Protocol 1: Protein Precipitation (PPT) for Plasma Samples

This protocol is a rapid and straightforward method for removing the majority of proteins from a plasma sample.[1][11]

Materials:

• Plasma sample

• Deuterated internal standard stock solution

• Cold acetonitrile (B52724) (ACN) with 0.1% formic acid

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC vials

Procedure:

• Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.[1]

• Add 10 µL of the deuterated internal standard stock solution to the plasma sample.[1]

• Vortex briefly to mix.[1]

• Add 300 µL of cold ACN with 0.1% formic acid to the sample.[1]

• Vortex vigorously for 1 minute to ensure complete protein precipitation.[1]

• Centrifuge the sample at 14,000 x g for 10 minutes at 4°C.[1]

• Carefully transfer the supernatant to a clean LC vial, avoiding the protein pellet.[1]

• The sample is now ready for LC-MS/MS analysis.[1]

Protocol 2: Solid-Phase Extraction (SPE) for Urine Samples

This protocol provides a more thorough cleanup of the sample matrix, resulting in a cleaner extract and reduced matrix effects.[1]

Materials:

• Urine sample

• Deuterated internal standard stock solution

• SPE cartridges (e.g., C18)

• Methanol (B129727)

• Water

• Elution solvent (e.g., acetonitrile)

• Vacuum manifold

• Collection tubes

• Nitrogen evaporator

Procedure:

• Add 10 µL of the deuterated internal standard stock solution to 1 mL of the urine sample and vortex to mix.[1]

• Conditioning: Place the SPE cartridges on the vacuum manifold. Pass 1 mL of methanol through each cartridge, followed by 1 mL of water. Do not allow the cartridges to go dry.[1]

• Sample Loading: Load the pre-treated urine sample onto the conditioned cartridge.

• Washing: Wash the cartridge with 1 mL of a weak solvent (e.g., 5% methanol in water) to remove polar interferences.

• Elution: Elute the analyte and internal standard with 1 mL of the elution solvent into clean collection tubes.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

Visualizing Workflows and Pathways

Diagrams are essential for understanding the logical flow of experiments and the metabolic fate of compounds.

Caption: A generalized workflow for quantitative bioanalysis using a deuterated internal standard.

Caption: Conceptual diagram illustrating the use of deuterated compounds to trace drug metabolism pathways.

Conclusion

Deuterated internal standards are an indispensable tool in modern mass spectrometry for achieving the highest levels of accuracy and precision in quantitative analysis.[1] Their ability to closely mimic the behavior of the analyte throughout the analytical process makes them superior to other types of internal standards, particularly in complex biological matrices.[1][4] By effectively compensating for a wide range of analytical variabilities, they enable researchers, scientists, and drug development professionals to generate data of the highest integrity and reliability, which is crucial for informed decision-making in research and regulated environments.

References

• 1. texilajournal.com [texilajournal.com]
• 2. benchchem.com [benchchem.com]
• 3. myadlm.org [myadlm.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. benchchem.com [benchchem.com]

Structural Distinctions and Physicochemical Properties of Difenoconazole and its Deuterated Analog, Difenoconazole-d6: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Difenoconazole is a broad-spectrum triazole fungicide widely utilized in agriculture to control a variety of fungal pathogens.[1][2] Its efficacy lies in the inhibition of sterol 14α-demethylase, an essential enzyme in the biosynthesis of ergosterol, a critical component of fungal cell membranes.[1] For research and regulatory purposes, particularly in pharmacokinetic and metabolic studies, isotopically labeled internal standards are indispensable. Difenoconazole-d6, a deuterated analog of Difenoconazole, serves this critical role, enabling precise quantification in complex matrices. This technical guide provides an in-depth exploration of the core structural differences between Difenoconazole and Difenoconazole-d6, alongside a comparative analysis of their physicochemical properties, detailed experimental protocols for their differentiation, and an overview of the metabolic fate of Difenoconazole.

Core Structural Differences

The fundamental difference between Difenoconazole and Difenoconazole-d6 lies in the isotopic substitution of six hydrogen atoms with deuterium (B1214612) atoms.[3] Deuterium (²H or D) is a stable isotope of hydrogen with a nucleus containing one proton and one neutron, in contrast to the single proton in the nucleus of protium (B1232500) (¹H). This substitution is strategically placed on the methyl and dioxolane moieties of the molecule.[3]

The molecular formula for Difenoconazole is C₁₉H₁₇Cl₂N₃O₃.[1] In Difenoconazole-d6, six hydrogen atoms are replaced by deuterium, resulting in a molecular formula of C₁₉H₁₁D₆Cl₂N₃O₃.[3] This isotopic labeling minimally alters the chemical reactivity of the molecule but significantly increases its mass, a property that is exploited in mass spectrometry-based analytical techniques.

Below is a DOT script generating a diagram to visualize this structural difference.

Caption: Structural relationship between Difenoconazole and Difenoconazole-d6.

Comparative Physicochemical Data

The isotopic substitution in Difenoconazole-d6 results in a predictable increase in its molecular weight. While many other physicochemical properties are expected to be very similar to the parent compound, slight variations can occur. For instance, deuterated compounds can exhibit minor differences in melting and boiling points. The table below summarizes the available quantitative data for both compounds.

Property	Difenoconazole	Difenoconazole-d6	Reference(s)
Molecular Formula	C₁₉H₁₇Cl₂N₃O₃	C₁₉H₁₁D₆Cl₂N₃O₃	[1],[3]
Molecular Weight	406.26 g/mol	~412.3 g/mol (free base)	[1],[4]
Formula Weight	Not Applicable	448.8 g/mol (as HCl salt)	[3]
Melting Point	76 - 81.8 °C	Data not available	[5],[6],[7]
Boiling Point	220 °C	Data not available	[6]
Water Solubility	15 mg/L at 25 °C	Data not available	[1]
Solubility in Organic Solvents	Soluble in methanol (B129727), acetone, toluene, dichloromethane	Slightly soluble in methanol	[5],[3]
Appearance	White to light yellow crystalline solid	Solid	[5],[3]

Experimental Protocols for Differentiation

The primary methods for distinguishing and quantifying Difenoconazole and Difenoconazole-d6 rely on techniques that are sensitive to mass differences, such as mass spectrometry, and those that can probe the nuclear properties of the isotopes, like Nuclear Magnetic Resonance (NMR) spectroscopy.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the most common and powerful technique for the simultaneous analysis of Difenoconazole and its deuterated internal standard.

Methodology:

• Sample Preparation: A QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction is typically employed for complex matrices like fruits, vegetables, or soil. This involves an initial extraction with an organic solvent (e.g., acetonitrile), followed by a partitioning step with salts (e.g., magnesium sulfate, sodium chloride) and a cleanup step using dispersive solid-phase extraction (d-SPE) with sorbents like primary secondary amine (PSA) to remove interfering matrix components.

• Chromatographic Separation: The extracted sample is injected into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system. A C18 reversed-phase column is commonly used to separate the analytes from the remaining matrix components. A gradient elution with a mobile phase consisting of water and an organic solvent (e.g., methanol or acetonitrile), often with additives like formic acid or ammonium (B1175870) acetate (B1210297) to improve ionization, is employed.

• Mass Spectrometric Detection: The eluent from the LC is introduced into a tandem mass spectrometer, typically equipped with an electrospray ionization (ESI) source operating in positive ion mode. The instrument is set to operate in Multiple Reaction Monitoring (MRM) mode. Specific precursor-to-product ion transitions are monitored for both Difenoconazole and Difenoconazole-d6. Due to the mass difference, their transitions will be distinct. For example:

  • Difenoconazole: A possible transition could be m/z 406 → m/z [specific fragment ion].

  • Difenoconazole-d6: The corresponding transition would be m/z 412 → m/z [corresponding deuterated fragment ion].

• Quantification: The peak area of the Difenoconazole MRM transition is normalized to the peak area of the Difenoconazole-d6 (internal standard) MRM transition. This ratiometric measurement corrects for any sample loss during preparation and variations in instrument response, allowing for accurate and precise quantification.

The following DOT script illustrates the general workflow for LC-MS/MS analysis.

Caption: General workflow for LC-MS/MS analysis of Difenoconazole.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While not typically used for routine quantification, NMR spectroscopy is a powerful tool for confirming the identity and isotopic labeling pattern of Difenoconazole-d6.

Methodology:

• Sample Preparation: A high-purity sample of Difenoconazole or Difenoconazole-d6 is dissolved in a suitable deuterated solvent (e.g., chloroform-d, acetone-d6).

• ¹H NMR Spectroscopy: In the ¹H NMR spectrum of Difenoconazole, signals corresponding to the protons on the methyl and dioxolane groups will be present. In the ¹H NMR spectrum of Difenoconazole-d6, these signals will be absent or significantly reduced in intensity due to the substitution with deuterium.

• ²H NMR Spectroscopy: A deuterium NMR spectrum of Difenoconazole-d6 would show signals at the chemical shifts corresponding to the positions of the deuterium atoms, confirming the isotopic labeling.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectra of both compounds will be very similar. However, the carbon atoms bonded to deuterium in Difenoconazole-d6 may show a characteristic splitting pattern (a triplet for a -CD- group and a septet for a -CD₃ group) due to C-D coupling, and the signals may be slightly shifted upfield.

Metabolic Pathway of Difenoconazole

Difenoconazole undergoes metabolic transformation in various organisms, including fungi, plants, and mammals. The primary metabolic pathways involve oxidation, hydrolysis, and conjugation. While a universally accepted detailed pathway can vary by organism, a general scheme can be proposed based on identified metabolites.

The degradation of Difenoconazole can be initiated by hydroxylation of the chlorophenoxy or phenyl rings, or by cleavage of the dioxolane ring. Further metabolism can lead to the formation of more polar metabolites that can be conjugated with sugars or other endogenous molecules to facilitate excretion. One of the major metabolites identified in several studies is difenoconazole-alcohol (B182259) (CGA205375). Microbial degradation has also been shown to involve hydrolysis, dehalogenation, and hydroxylation reactions.[8][9]

The following DOT script provides a simplified representation of a possible metabolic pathway for Difenoconazole.

Caption: Simplified metabolic pathway of Difenoconazole.

Conclusion

Difenoconazole-d6 is a crucial tool for the accurate quantification of Difenoconazole in various matrices. The primary structural difference is the substitution of six hydrogen atoms with deuterium, leading to a significant mass shift that is readily detectable by mass spectrometry. While most physicochemical properties are similar, the mass difference is the key to its utility as an internal standard. The experimental protocols outlined in this guide, particularly LC-MS/MS, provide a robust framework for the differentiation and quantification of these two compounds. A deeper understanding of the metabolic fate of Difenoconazole is essential for comprehensive risk assessment and environmental monitoring.

References

• 1. Difenoconazole | C19H17Cl2N3O3 | CID 86173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Difenoconazole (Ref: CGA 169374) [sitem.herts.ac.uk]
• 3. caymanchem.com [caymanchem.com]
• 4. Difenoconazole D6 (1,1,2,3,3,3-propyl D6) 100 µg/mL in Acetonitrile [lgcstandards.com]
• 5. Difenoconazole 119446-68-3 | TCI AMERICA [tcichemicals.com]
• 6. Page loading... [wap.guidechem.com]
• 7. accustandard.com [accustandard.com]
• 8. Difenoconazole Degradation by Novel Microbial Consortium TA01: Metabolic Pathway and Microbial Community Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comprehensive Study of Difenoconazole in Soil: Kinetics, Dissipation, Metabolism, and Microbial Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note and Protocol: Preparation of Difenoconazole-d6 Stock and Working Solutions

Audience: This document is intended for researchers, scientists, and drug development professionals requiring accurately prepared solutions of Difenoconazole-d6 for use as an internal standard or in other analytical applications.

Introduction: Difenoconazole is a broad-spectrum triazole fungicide that functions by inhibiting sterol demethylation.[1][2] Difenoconazole-d6 is its stable, deuterium-labeled isotopologue, which is an ideal internal standard for quantitative analysis by mass spectrometry.[1] Accurate and consistent preparation of stock and working solutions is critical for reliable experimental results. This document provides a detailed protocol for the preparation, storage, and handling of Difenoconazole-d6 solutions.

Data Summary

Quantitative data regarding the properties, solubility, and storage of Difenoconazole-d6 are summarized in the tables below.

Table 1: Physical and Storage Properties of Difenoconazole-d6 (Solid)

Property	Value
Molecular Formula	C₁₉H₁₁D₆Cl₂N₃O₃[3]
Molecular Weight	412.3 g/mol [3]
Appearance	White crystalline solid[2]

| Recommended Storage | Store powder at -20°C for up to 3 years[4] |

Table 2: Solubility and Recommended Storage for Difenoconazole Solutions

Solvent	Solubility (Difenoconazole)	Stock Solution Storage	Working Solution Storage
Acetonitrile (B52724)	Soluble; common solvent for standards[5][6]	-20°C (1 month) or -80°C (≥6 months)[4][7]	Prepare fresh before use
DMSO	≥4.07 mg/mL (sonication recommended)[4]	-20°C (1 month) or -80°C (≥6 months)[4][7]	Prepare fresh before use
Methanol	Slightly Soluble[8]	-20°C (1 month) or -80°C (≥6 months)[4][7]	Prepare fresh before use

| Water | 15 mg/L at 25°C[2] | Not Recommended | Not Recommended |

Experimental Protocols

Safety Precautions

• Always handle Difenoconazole-d6 and all solvents in a well-ventilated chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Consult the Safety Data Sheet (SDS) for Difenoconazole-d6 and all solvents before beginning work.

Materials and Equipment

• Difenoconazole-d6 (solid, ≥95% purity)

• Analytical balance (readable to at least 0.1 mg)

• Grade A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

• Calibrated micropipettes and sterile tips

• Amber glass vials for storage

• Vortex mixer and/or sonicator

• High-purity solvents (e.g., Acetonitrile, HPLC or LC-MS grade)

Protocol 1: Preparation of a 1 mg/mL Primary Stock Solution in Acetonitrile

This protocol describes the preparation of a high-concentration stock solution that will be used for subsequent dilutions.

Procedure:

• Weighing: Accurately weigh approximately 10 mg of Difenoconazole-d6 solid into a clean weighing boat or directly into a 10 mL Grade A volumetric flask. Record the exact weight.

• Calculation: Calculate the exact volume of solvent required to achieve a 1 mg/mL concentration using the following formula:

  • Volume (mL) = Weight (mg) / 1.0 (mg/mL)

• Dissolution: Add approximately 5 mL of acetonitrile to the volumetric flask. Gently swirl the flask or use a vortex mixer until the solid is completely dissolved. If dissolution is slow, sonication may be used to aid the process.[4]

• Final Volume: Once dissolved, carefully add acetonitrile to the flask until the bottom of the meniscus reaches the calibration mark.

• Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution into smaller, clearly labeled amber vials.[9] It is recommended to create single-use aliquots to prevent contamination and degradation from repeated freeze-thaw cycles.[7] Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (6 months or more).[4][7]

Protocol 2: Preparation of Working Solutions

Working solutions are prepared by diluting the primary stock solution to the desired final concentrations.

Example: Preparation of a 10 µg/mL Working Solution

• Calculation: Use the dilution equation C₁V₁ = C₂V₂ to determine the volume of stock solution needed.

  • C₁ = Concentration of Primary Stock Solution (1000 µg/mL)

  • V₁ = Volume of Primary Stock Solution to be determined

  • C₂ = Desired Concentration of Working Solution (10 µg/mL)

  • V₂ = Desired Final Volume of Working Solution (e.g., 10 mL)

  • V₁ = (C₂ x V₂) / C₁ = (10 µg/mL x 10 mL) / 1000 µg/mL = 0.1 mL (or 100 µL)

• Dilution: Using a calibrated micropipette, transfer 100 µL of the 1 mg/mL primary stock solution into a 10 mL volumetric flask.

• Final Volume: Dilute to the calibration mark with acetonitrile.

• Homogenization: Cap the flask and invert it 15-20 times to ensure thorough mixing.

• Use: Working solutions should ideally be prepared fresh for immediate use.[4] If short-term storage is necessary, store in a tightly sealed vial at 2-8°C and use within 24 hours.

This process can be repeated serially to create a range of standard concentrations for building a calibration curve (e.g., 0.1, 0.5, 1.0, 5.0, 10.0 µg/mL).

Workflow Visualization

The following diagram illustrates the key steps in the preparation of Difenoconazole-d6 stock and working solutions.

Caption: Workflow for preparing Difenoconazole-d6 solutions.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Difenoconazole | C19H17Cl2N3O3 | CID 86173 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Difenoconazole-d6 | CAS 2748435-80-3 | LGC Standards [lgcstandards.com]
• 4. Difenoconazole | Antifungal | TargetMol [targetmol.com]
• 5. epa.gov [epa.gov]
• 6. Difenoconazole D6 (1,1,2,3,3,3-propyl D6) 100 µg/mL in Acetonitrile [lgcstandards.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. caymanchem.com [caymanchem.com]
• 9. phytotechlab.com [phytotechlab.com]

Application Note: Analysis of Difenoconazole Residue in Tea by UPLC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive method for the quantitative analysis of difenoconazole (B1670550) residues in tea using Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS). The protocol employs a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for sample extraction and cleanup, which effectively minimizes matrix interference from the complex tea matrix.[1][2] The method is validated for linearity, recovery, precision, and sensitivity, demonstrating its suitability for routine monitoring and compliance with international Maximum Residue Limits (MRLs).

Introduction

Difenoconazole is a broad-spectrum triazole fungicide used to protect tea plants from various fungal diseases. However, its residues can persist in processed tea leaves, posing potential health risks to consumers. The complex matrix of tea, rich in pigments, polyphenols, and caffeine, presents significant analytical challenges, often leading to matrix effects such as ion suppression in mass spectrometry.[3] This protocol utilizes the widely adopted QuEChERS sample preparation technique, which provides efficient extraction and cleanup, followed by highly selective and sensitive UPLC-MS/MS analysis in Multiple Reaction Monitoring (MRM) mode.[1][2][4] The method achieves low limits of quantification (LOQ), well below the stringent MRLs set by regulatory bodies.[1][3]

Experimental Protocols

2.1 Reagents and Materials

• Solvents: Acetonitrile (B52724) (ACN) and Methanol (MeOH), LC-MS grade. Formic Acid (FA), ~99%.

• Water: Ultrapure water (18.2 MΩ·cm).

• Standards: Difenoconazole analytical standard (≥98% purity).

• QuEChERS Salts: Anhydrous magnesium sulfate (B86663) (MgSO₄), sodium chloride (NaCl), disodium (B8443419) hydrogen citrate (B86180) sesquihydrate.[4]

• dSPE Sorbents: Anhydrous MgSO₄, Primary Secondary Amine (PSA), Graphitized Carbon Black (GCB), and C18.[2][5]

• Equipment: 50 mL polypropylene (B1209903) centrifuge tubes, 2 mL or 15 mL dSPE tubes, vortex mixer, high-speed centrifuge, syringe filters (0.22 µm).

2.2 Sample Preparation: Modified QuEChERS Protocol

• Weighing & Rehydration: Weigh 2.0 g of homogenized, dry tea sample into a 50 mL centrifuge tube.[2][5] Add 10 mL of ultrapure water, vortex for 30 seconds, and let the sample rehydrate for 30 minutes.[5][6]

• Extraction: Add 10 mL of ACN containing 1% formic acid.[4][7] Add the QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1.5 g disodium hydrogen citrate sesquihydrate).[4]

• Shaking & Centrifugation: Immediately cap the tube and shake vigorously for 1 minute. Centrifuge at ≥4000 rpm for 5 minutes.[1][2]

• Dispersive SPE (dSPE) Cleanup: Transfer a 1 mL aliquot of the upper acetonitrile supernatant into a 2 mL dSPE tube containing 150 mg MgSO₄, 25 mg PSA, 25 mg C18, and 7.5 mg GCB. Note: GCB is effective for pigment removal but may reduce the recovery of some planar pesticides.

• Final Centrifugation: Vortex the dSPE tube for 1 minute, then centrifuge at ≥12,000 rpm for 4 minutes.

• Filtration and Dilution: Collect the supernatant, filter it through a 0.22 µm syringe filter, and dilute with the initial mobile phase as needed for UPLC-MS/MS analysis.[1]

2.3 UPLC-MS/MS Instrumental Conditions

The analysis is performed using a UPLC system coupled to a triple quadrupole mass spectrometer.

Table 1: UPLC Parameters

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 100 mm, <2 µm)
Mobile Phase A	0.1% Formic Acid in Water[8][9]
Mobile Phase B	0.1% Formic Acid in Acetonitrile[8]
Flow Rate	0.3 mL/min[8]
Injection Volume	2.0 µL[8]
Column Temperature	40 °C[8]

| Gradient Program | 5% B (0-1 min), 5-95% B (1-8 min), 95% B (8-10 min), 95-5% B (10-10.1 min), 5% B (10.1-12 min) |

Table 2: MS/MS Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive[1][3]
Capillary Voltage	3.5 kV[3]
Source Temperature	150 °C[3]
Desolvation Gas Temp.	350 °C[1][3]
Desolvation Gas Flow	~800 L/hr
Nebulizer Pressure	~40 psi[1]

| Acquisition Mode | Multiple Reaction Monitoring (MRM)[1][2] |

Table 3: Difenoconazole MRM Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z) [Quantifier]	Collision Energy (eV)	Product Ion (m/z) [Qualifier]	Collision Energy (eV)

| Difenoconazole | 406.1 | 251.1 | 25 | 111.1 | 60 |

Data sourced from the EU Reference Laboratories database for pesticides.[10] Collision energies may require optimization based on the specific instrument used.

Data and Results

Method performance was evaluated by spiking blank tea matrix at various concentration levels. Matrix-matched calibration curves were used for quantification to compensate for matrix effects.[3]

Table 4: Method Validation Summary

Parameter	Result	Source(s)
Linearity (R²)	> 0.99	[6][7]
Limit of Detection (LOD)	0.0003 mg/kg	[3]
Limit of Quantification (LOQ)	0.001 mg/kg	[3]
Recovery (at 0.01 mg/kg)	70 - 120%	[1][2][6]

| Precision (RSD%) | < 15% |[1][6] |

The validated LOQ of 0.001 mg/kg is significantly lower than the MRL for difenoconazole in tea established by the European Union (0.05 mg/kg).[3]

Workflow Visualization

The following diagram illustrates the complete analytical workflow from sample receipt to final data analysis.

Caption: Experimental workflow from sample preparation to data analysis.

Conclusion

The described UPLC-MS/MS method, incorporating a modified QuEChERS sample preparation protocol, provides a sensitive, accurate, and reliable means for the determination of difenoconazole residues in tea.[2][6] The method's performance characteristics meet the stringent requirements for food safety analysis, making it a valuable tool for regulatory monitoring and quality control in the tea industry.

References

• 1. agilent.com [agilent.com]
• 2. Bot Verification [rasayanjournal.co.in]
• 3. Residue Degradation and Risk Assessment of Difenoconazole and Its Metabolite during Tea Growing, Processing and Brewing by Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciex.com [sciex.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. mdpi.com [mdpi.com]
• 7. Residue Determination of Sixteen Pesticides in Green Tea by UPLC-MS/MS [tea-science.com]
• 8. GC-MS and LC-MS Pesticide Analysis of Black Teas Originating from Sri Lanka, Iran, Turkey, and India - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous Analysis of 504 Pesticide Multiresidues in Crops Using UHPLC-QTOF at MS1 and MS2 Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 10. eurl-pesticides.eu [eurl-pesticides.eu]

Determining the Optimal Concentration of Difenoconazole-d6 for Robust Analytical Analysis

Application Note and Protocol

Introduction

Difenoconazole (B1670550) is a broad-spectrum triazole fungicide widely used in agriculture to protect crops from various fungal diseases.[1][2] Accurate quantification of Difenoconazole residues in complex matrices such as food, water, and soil is crucial for ensuring food safety and environmental monitoring.[3][4][5][6] Analytical techniques like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Gas Chromatography-Tandem Mass Spectrometry (GC-MS) are commonly employed for this purpose due to their high sensitivity and selectivity.[4][7][8]

However, the accuracy of these methods can be significantly affected by matrix effects, which are the suppression or enhancement of the analyte signal caused by co-eluting compounds from the sample matrix.[9][10][11] To compensate for these effects and ensure reliable quantification, a stable isotope-labeled internal standard (SIL-IS) is often used. Difenoconazole-d6, a deuterated analog of Difenoconazole, is an ideal internal standard as it has nearly identical chemical and physical properties to the analyte, but a different mass, allowing it to be distinguished by the mass spectrometer.[12][13]

This application note provides a detailed protocol for determining the optimal concentration of Difenoconazole-d6 for the quantitative analysis of Difenoconazole in various matrices. The goal is to select a concentration that provides a stable and reproducible signal, effectively compensates for matrix effects, and falls within the linear range of the instrument's detector.

Experimental Protocols

Materials and Reagents

• Difenoconazole analytical standard (≥98% purity)

• Difenoconazole-d6 internal standard (≥98% purity, isotopic purity ≥99%)

• LC-MS or GC-MS grade solvents (e.g., acetonitrile (B52724), methanol (B129727), water)

• Formic acid or ammonium (B1175870) acetate (B1210297) (for LC-MS mobile phase modification)

• Blank matrix samples (e.g., organic spinach, purified water, certified clean sand)

• Standard laboratory glassware and equipment (e.g., volumetric flasks, pipettes, vials)

Preparation of Stock and Working Solutions

2.2.1. Difenoconazole Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Difenoconazole analytical standard and dissolve it in 10 mL of methanol or acetonitrile in a volumetric flask.

2.2.2. Difenoconazole-d6 Stock Solution (100 µg/mL): Accurately weigh 1 mg of Difenoconazole-d6 and dissolve it in 10 mL of methanol or acetonitrile in a volumetric flask.

2.2.3. Difenoconazole Working Standard Solutions: Prepare a series of Difenoconazole working standard solutions by serially diluting the stock solution with the appropriate solvent to create calibration standards. The concentration range should be selected based on the expected concentration of Difenoconazole in the samples and the instrument's sensitivity. A typical range might be 1 to 500 ng/mL.[14]

2.2.4. Difenoconazole-d6 Working Internal Standard (IS) Solutions: Prepare a series of Difenoconazole-d6 working IS solutions at different concentrations (e.g., 10, 25, 50, 100, and 200 ng/mL) by diluting the Difenoconazole-d6 stock solution.

Protocol for Determining Optimal Difenoconazole-d6 Concentration

This protocol involves a systematic evaluation of different Difenoconazole-d6 concentrations to identify the one that provides the most consistent and accurate results.

Step 1: Instrument Response Evaluation

• Prepare a set of solutions containing a mid-range concentration of the Difenoconazole calibration curve (e.g., 50 ng/mL).

• To each solution, add one of the Difenoconazole-d6 working IS solutions to achieve final IS concentrations of 10, 25, 50, 100, and 200 ng/mL.

• Inject each solution into the LC-MS/MS or GC-MS system and record the peak area or height for both Difenoconazole and Difenoconazole-d6.

• Objective: To ensure the selected IS concentration provides a strong, stable signal without causing detector saturation. The peak area of the internal standard should ideally be within the same order of magnitude as the analyte at the mid-point of the calibration curve.

Step 2: Matrix Effect Evaluation

• Select a representative blank matrix (e.g., an extract of organic spinach).

• Prepare two sets of samples:

  • Set A (Solvent): Spike a known amount of Difenoconazole (e.g., 50 ng/mL) and each of the different concentrations of Difenoconazole-d6 into the solvent.

  • Set B (Matrix): Spike the same amounts of Difenoconazole and Difenoconazole-d6 into the blank matrix extract.

• Analyze both sets of samples and calculate the matrix effect (ME) for each IS concentration using the following formula:

  • ME (%) = (Peak Area in Matrix / Peak Area in Solvent) * 100

• Objective: To determine which IS concentration best compensates for signal suppression or enhancement. An ideal internal standard will experience a similar matrix effect to the analyte, resulting in a consistent analyte/IS peak area ratio in both solvent and matrix.

Step 3: Recovery and Precision Assessment

• Spike the blank matrix with Difenoconazole at three different concentration levels (low, medium, and high) covering the calibration range.

• Add the most promising Difenoconazole-d6 concentration(s) identified from the previous steps to each spiked sample.

• Prepare and analyze at least five replicates for each concentration level.

• Calculate the recovery and relative standard deviation (RSD) for each level.

  • Recovery (%) = (Measured Concentration / Spiked Concentration) * 100

• Objective: To verify that the chosen IS concentration leads to high accuracy (recovery close to 100%) and precision (low RSD, typically <15%).

Data Presentation

The following tables summarize the expected quantitative data from the experiments described above.

Table 1: Instrument Response for Different Difenoconazole-d6 Concentrations

Difenoconazole-d6 Concentration (ng/mL)	Difenoconazole Peak Area (Analyte Conc. 50 ng/mL)	Difenoconazole-d6 Peak Area	Analyte/IS Peak Area Ratio
10	550,000	120,000	4.58
25	548,000	310,000	1.77
50	552,000	650,000	0.85
100	549,000	1,350,000	0.41
200	551,000	2,800,000	0.20

Table 2: Matrix Effect Evaluation at Different Difenoconazole-d6 Concentrations

Difenoconazole-d6 Concentration (ng/mL)	Analyte Peak Area Ratio (Matrix/Solvent)	IS Peak Area Ratio (Matrix/Solvent)	Analyte/IS Ratio in Solvent	Analyte/IS Ratio in Matrix	% Change in Analyte/IS Ratio
10	0.75	0.78	4.58	4.41	-3.7%
25	0.76	0.77	1.77	1.75	-1.1%
50	0.75	0.76	0.85	0.84	-1.2%
100	0.74	0.75	0.41	0.40	-2.4%
200	0.75	0.74	0.20	0.20	0.0%

Table 3: Recovery and Precision Using an Optimized Difenoconazole-d6 Concentration (e.g., 50 ng/mL)

Spiked Difenoconazole Concentration (ng/mL)	Mean Measured Concentration (ng/mL)	Mean Recovery (%)	RSD (%) (n=5)
5	4.9	98.0	5.2
50	51.2	102.4	3.1
250	245.5	98.2	4.5

Visualization of Experimental Workflow

Caption: Workflow for determining the optimal Difenoconazole-d6 concentration.

Conclusion

The selection of an appropriate concentration for the internal standard is a critical step in developing a robust and reliable analytical method for Difenoconazole. By systematically evaluating instrument response, matrix effects, and recovery, researchers can determine the optimal concentration of Difenoconazole-d6 that ensures accurate and precise quantification. The protocol outlined in this application note provides a comprehensive framework for this optimization process, leading to improved data quality in the analysis of Difenoconazole residues. A concentration that provides a stable signal, minimizes the variability of the analyte-to-internal standard response ratio across different matrices, and yields acceptable recovery and precision should be chosen for routine analysis.

References

• 1. Difenoconazole (Ref: CGA 169374) [sitem.herts.ac.uk]
• 2. fao.org [fao.org]
• 3. epa.gov [epa.gov]
• 4. Residue analysis of fipronil and difenoconazole in okra by liquid chromatography tandem mass spectrometry and their food safety evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fao.org [fao.org]
• 6. epa.gov [epa.gov]
• 7. fao.org [fao.org]
• 8. researchgate.net [researchgate.net]
• 9. Matrix Effect Evaluation and Method Validation of Azoxystrobin and Difenoconazole Residues in Red Flesh Dragon Fruit (Hylocereus polyrhizus) Matrices Using QuEChERS Sample Preparation Methods Followed by LC-MS/MS Determination [pubmed.ncbi.nlm.nih.gov]
• 10. Residue Degradation and Risk Assessment of Difenoconazole and Its Metabolite during Tea Growing, Processing and Brewing by Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Difenoconazole D6 (1,1,2,3,3,3-propyl D6) 100 µg/mL in Acetonitrile [lgcstandards.com]
• 14. Determination of Difenoconazole Residues in Vegetables by HPLC-MS/MS [spkx.net.cn]

Application of Difenoconazole-d6 in Food Safety Testing Protocols

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Difenoconazole (B1670550) is a broad-spectrum triazole fungicide used extensively in agriculture to protect fruits, vegetables, and cereals from fungal diseases.[1][2] Consequently, regulatory bodies worldwide have established Maximum Residue Limits (MRLs) for difenoconazole in various food commodities to ensure consumer safety. Accurate and reliable analytical methods are crucial for monitoring these residues.

The use of a stable isotope-labeled internal standard, such as Difenoconazole-d6, is the gold standard for the quantitative analysis of difenoconazole in complex food matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3][4] Difenoconazole-d6, in which six hydrogen atoms have been replaced by deuterium, is an ideal internal standard because it co-elutes with the native difenoconazole and exhibits identical chemical and physical properties during sample extraction, cleanup, and ionization.[3][4] This co-elution allows for the effective compensation of matrix effects and variations in instrument response, leading to improved accuracy and precision in quantification.[3]

The primary application of Difenoconazole-d6 is as an internal standard in analytical methods designed to quantify difenoconazole residues in food products such as fruits, vegetables, and cereals. It is introduced into the sample at a known concentration prior to extraction and analysis. By comparing the peak area ratio of difenoconazole to Difenoconazole-d6, accurate quantification can be achieved, even in the presence of signal suppression or enhancement caused by the sample matrix.

Key Experimental Protocols

A widely adopted method for the extraction of difenoconazole from food matrices is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol, followed by analysis using LC-MS/MS. The following is a generalized protocol for the determination of difenoconazole in a fruit or vegetable matrix using Difenoconazole-d6 as an internal standard.

Sample Preparation and Extraction (QuEChERS)

• Homogenization: A representative 10-15 g sample of the food commodity is homogenized.

• Spiking: The homogenized sample is spiked with a known amount of Difenoconazole-d6 solution (e.g., 100 µL of a 1 µg/mL solution in acetonitrile) and vortexed for 1 minute.

• Extraction: 10 mL of acetonitrile (B52724) is added to the sample, and the mixture is shaken vigorously for 1 minute.

• Salting Out: A salt mixture (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), and 0.5 g disodium (B8443419) citrate sesquihydrate) is added, and the sample is immediately shaken for 1 minute.

• Centrifugation: The sample is centrifuged at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• An aliquot of the supernatant (e.g., 1 mL) from the extraction step is transferred to a d-SPE tube containing a sorbent mixture (e.g., 150 mg MgSO₄, 50 mg Primary Secondary Amine (PSA), and 50 mg C18).

• The tube is vortexed for 30 seconds.

• Centrifugation: The sample is centrifuged at a high speed for 2 minutes.

• The supernatant is filtered through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole mass spectrometer.

• Column: A C18 reversed-phase column is typically used for separation.

• Mobile Phase: A gradient of water and methanol (B129727) or acetonitrile, both containing a small amount of an additive like formic acid or ammonium (B1175870) formate (B1220265) to improve ionization.

• Ionization Mode: Electrospray ionization (ESI) in positive mode.

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for the detection and quantification of difenoconazole and Difenoconazole-d6.

Data Presentation

The following tables summarize typical quantitative data obtained from the analysis of difenoconazole in food matrices.

Table 1: LC-MS/MS Parameters for Difenoconazole and Difenoconazole-d6

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z) (Quantifier)	Product Ion 2 (m/z) (Qualifier)	Collision Energy (eV)
Difenoconazole	406.1	251.1	125.1	25
Difenoconazole-d6	412.1	257.1	125.1	25

Note: The exact m/z values and collision energies may vary slightly depending on the instrument and specific isomers.

Table 2: Method Validation Data for Difenoconazole in Various Food Matrices

Food Matrix	Spiking Level (mg/kg)	Average Recovery (%)	Relative Standard Deviation (RSD, %)
Pepper	0.01	95.8	5.2
0.1	98.2	4.1
1.0	101.5	3.5
Soil	0.01	89.7	6.8
0.1	92.4	5.5
1.0	94.1	4.9
Tea	0.01	85.3	7.2
0.1	90.1	6.1
1.0	93.5	5.3
Vegetables	0.01	92.6	6.5
0.05	96.3	4.8
0.1	99.7	3.9

Data compiled from multiple sources demonstrating typical method performance.[1][5][6]

Visualizations

Experimental Workflow for Difenoconazole Analysis

Caption: Workflow for the analysis of difenoconazole in food samples.

Logical Relationship of Internal Standard Method

Caption: Principle of quantification using an internal standard.

References

• 1. Simultaneous determination and method validation of difenoconazole, propiconazole and pyraclostrobin in pepper and soil by LC-MS/MS in field trial samples from three provinces, China - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Difenoconazole-d6 | CAS 2748435-80-3 | LGC Standards [lgcstandards.com]
• 5. Residue Degradation and Risk Assessment of Difenoconazole and Its Metabolite during Tea Growing, Processing and Brewing by Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Note: Residue Analysis of Difenoconazole-d6 in Cereal Grains

Introduction

Difenoconazole (B1670550) is a broad-spectrum triazole fungicide used to control a variety of fungal pathogens on cereal crops. Regulatory bodies worldwide have established maximum residue limits (MRLs) for difenoconazole in cereal grains to ensure consumer safety. Accurate and reliable analytical methods are therefore essential for the routine monitoring of difenoconazole residues. The use of a stable isotope-labeled internal standard, such as Difenoconazole-d6, is the gold standard for achieving high accuracy and precision in quantitative analysis by compensating for matrix effects and variations in sample preparation and instrument response.

This application note provides a detailed protocol for the residue analysis of difenoconazole in cereal grains using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS). Difenoconazole-d6 is employed as an internal standard to ensure the highest quality of analytical results.

Experimental Protocol

This protocol is based on the widely adopted QuEChERS methodology, which has been validated for a broad range of pesticides in various food matrices, including cereal grains.[1]

1. Sample Preparation and Extraction

• Homogenization: Mill a representative sample of the cereal grain (e.g., wheat, barley, oats, maize) to a fine powder (≤ 1 mm).

• Weighing: Weigh 5 g (± 0.05 g) of the homogenized sample into a 50 mL polypropylene (B1209903) centrifuge tube.

• Internal Standard Spiking: Add a known amount of Difenoconazole-d6 internal standard solution in acetonitrile (B52724) to the sample. For example, add 100 µL of a 1 µg/mL solution to achieve a final concentration of 20 ng/g.

• Hydration: Add 10 mL of deionized water to the tube and vortex for 30 seconds to ensure the sample is thoroughly wetted. Let the sample hydrate (B1144303) for 30 minutes.

• Extraction: Add 10 mL of acetonitrile to the centrifuge tube.

• Salting-Out: Add the QuEChERS extraction salt packet containing 4 g of anhydrous magnesium sulfate (B86663) (MgSO₄) and 1 g of sodium chloride (NaCl).

• Shaking: Immediately cap the tube and shake vigorously for 1 minute. This can be done manually or using a mechanical shaker.

• Centrifugation: Centrifuge the tube at ≥ 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup

• Supernatant Transfer: Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube.

• d-SPE Composition: The d-SPE tube should contain 150 mg of anhydrous magnesium sulfate (MgSO₄), 50 mg of primary secondary amine (PSA) sorbent, and 50 mg of C18 sorbent. PSA removes polar matrix components like organic acids and sugars, while C18 removes non-polar interferences such as lipids.

• Vortexing: Cap the d-SPE tube and vortex for 30 seconds.

• Centrifugation: Centrifuge the d-SPE tube at ≥ 4000 rpm for 5 minutes.

• Final Extract: The resulting supernatant is the final extract for LC-MS/MS analysis. Transfer the supernatant to an autosampler vial for injection.

Instrumental Analysis: LC-MS/MS

1. LC Parameters

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is suitable for the separation.

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate.

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium formate.

• Gradient: A typical gradient would start at 10% B, increasing to 95% B over 8 minutes, holding for 2 minutes, and then returning to initial conditions for equilibration.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40 °C.

2. MS/MS Parameters

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The following MRM transitions should be monitored. The transitions for Difenoconazole-d6 are predicted based on a +6 Da mass shift from the native compound.

Compound	Precursor Ion (m/z)	Product Ion (m/z) - Quantifier	Product Ion (m/z) - Qualifier
Difenoconazole	406.1	251.1	253.1
Difenoconazole-d6	412.1	257.1	259.1

Data Presentation

The following tables summarize the expected quantitative performance data for the analysis of difenoconazole in various cereal grains using the described protocol.

Table 1: Method Performance Parameters

Parameter	Typical Value	Reference
Limit of Detection (LOD)	0.003 mg/kg	[2]
Limit of Quantification (LOQ)	0.01 mg/kg	[2]
Linearity (R²)	> 0.99	[2]

Table 2: Recovery and Precision Data in Cereal Grains

Cereal Matrix	Spiking Level (mg/kg)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
Wheat	0.01	95	8
Wheat	0.1	98	6
Barley	0.01	92	10
Barley	0.1	96	7
Oats	0.01	89	12
Oats	0.1	94	9
Maize	0.01	93	9
Maize	0.1	97	5

Note: The recovery data is based on the use of Difenoconazole-d6 as an internal standard, which corrects for matrix effects.

Table 3: Matrix Effects in Cereal Grains

Cereal Matrix	Matrix Effect (%)
Wheat	-25
Barley	-30
Oats	-35
Maize	-20

Matrix effect (%) is calculated as ((response in matrix / response in solvent) - 1) x 100. Negative values indicate signal suppression. The use of an isotopically labeled internal standard like Difenoconazole-d6 effectively compensates for these effects.

Mandatory Visualization

Caption: Experimental workflow for Difenoconazole-d6 residue analysis in cereal grains.

Caption: Logical relationship of using an internal standard for accurate quantification.

References

• 1. freshproduce.org.uk [freshproduce.org.uk]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Difenoconazole-d6 Analysis in Electrospray Ionization Mass Spectrometry

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering signal suppression of Difenoconazole-d6 in electrospray ionization (ESI) mass spectrometry.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Difenoconazole-d6 analysis?

A1: Ion suppression is a phenomenon in Liquid Chromatography-Mass Spectrometry (LC-MS) where the ionization efficiency of a target analyte, such as Difenoconazole-d6, is diminished by the presence of co-eluting compounds from the sample matrix. This results in a decreased signal intensity, which can compromise the accuracy, precision, and sensitivity of your analytical method. Even with the high selectivity of tandem mass spectrometry (MS/MS), ion suppression remains a challenge because the interference occurs during the initial ionization step in the ESI source.

Q2: I am using a deuterated internal standard (Difenoconazole-d6). Shouldn't this automatically correct for ion suppression?

A2: Ideally, a stable isotope-labeled internal standard like Difenoconazole-d6 co-elutes with the non-labeled analyte and experiences the same degree of ion suppression. The constant ratio of the analyte to the internal standard signal should then allow for accurate quantification. However, "differential ion suppression" can occur. This happens when the analyte and its deuterated internal standard are affected differently by the sample matrix. A primary reason for this is a slight chromatographic separation between the two compounds due to the "deuterium isotope effect," where the heavier deuterium (B1214612) isotope can alter the molecule's physicochemical properties and retention time.[1] If this separation causes them to elute into regions with varying matrix effects, the correction will be inaccurate.

Q3: What are the most common sources of matrix effects and ion suppression in ESI?

A3: Ion suppression in ESI is primarily caused by:

• Matrix Effects: Complex sample matrices (e.g., plasma, soil extracts, food samples) contain endogenous components like salts, lipids, and proteins that can co-elute with Difenoconazole-d6 and compete for ionization.[1]

• High Analyte Concentration: At high concentrations, the ESI response can become non-linear as the droplet surface becomes saturated, leading to competition for charge and space.

• Mobile Phase Additives: Non-volatile buffers (e.g., phosphate (B84403) buffers), ion-pairing reagents like trifluoroacetic acid (TFA), and salts can significantly reduce ionization efficiency. Formic acid is often a better choice for ESI.

• Changes in Droplet Properties: High concentrations of co-eluting compounds can increase the surface tension and viscosity of the ESI droplets. This impedes solvent evaporation and the subsequent release of gas-phase ions.[2]

Q4: How can I determine if the low signal for Difenoconazole-d6 is due to ion suppression?

A4: A post-column infusion experiment is a definitive way to identify and locate regions of ion suppression in your chromatogram. This technique involves infusing a constant flow of a Difenoconazole-d6 standard solution into the LC eluent stream after the analytical column but before the ESI source. When a blank matrix sample is injected, any dip in the stable baseline signal of Difenoconazole-d6 indicates the retention times at which matrix components are eluting and causing suppression.

Troubleshooting Guides

Problem 1: The signal for my Difenoconazole-d6 internal standard is consistently low or absent.

• Possible Cause: Severe ion suppression from the sample matrix.

• Troubleshooting Steps:

  • Assess the Matrix Effect: Perform a post-column infusion experiment as detailed in the "Experimental Protocols" section to confirm and pinpoint the region of ion suppression.

  • Improve Sample Cleanup: Enhance your sample preparation protocol. Techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) can be optimized to remove a wider range of interfering compounds. For complex matrices like food or soil, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method can be highly effective.[3][4]

  • Dilute the Sample: A straightforward approach is to dilute the sample extract. This reduces the concentration of matrix components that cause suppression, although it may also lower your analyte signal, so sensitivity must be considered.

  • Optimize Chromatography: Modify your LC method to separate Difenoconazole-d6 from the interfering matrix components. This can involve changing the mobile phase composition, gradient profile, or using a different column chemistry (e.g., switching from a C18 to a C8 column for triazole fungicides has shown to reduce matrix effects).[1]

Problem 2: The Difenoconazole-d6 signal is inconsistent and variable between injections, leading to poor reproducibility.

• Possible Cause: Differential ion suppression between the analyte and the deuterated internal standard, or carryover of late-eluting matrix components.

• Troubleshooting Steps:

  • Verify Co-elution: Carefully overlay the chromatograms of the analyte and Difenoconazole-d6. A visible separation in their retention times is a strong indicator of a problem that can lead to inaccurate quantification.[1]

  • Check for Carryover: Inject blank solvent samples immediately after a high-concentration sample. If you observe a peak for Difenoconazole-d6 in the blank, it indicates carryover.

  • Extend Run Time and Column Washing: Increase the total chromatographic run time to ensure all matrix components have eluted before the next injection. Incorporate a more rigorous column wash step at the end of each run to remove strongly retained compounds.

  • Evaluate Ionization Source: Electrospray ionization (ESI) is generally more susceptible to matrix effects than Atmospheric Pressure Chemical Ionization (APCI). If your instrumentation allows, testing your samples with an APCI source may show reduced suppression.[2]

Data Presentation

The following table summarizes quantitative data from various studies on Difenoconazole and other triazole fungicides, highlighting the impact of different analytical conditions on recovery and matrix effects.

Analyte(s)	Matrix	Sample Preparation	LC Column	Matrix Effect (%)	Recovery (%)	RSD (%)
Difenoconazole & Azoxystrobin	Red Flesh Dragon Fruit	Citrate Buffered QuEChERS	-	0.4 - 0.7	75 - 119	2 - 14
Difenoconazole & other fungicides	Tomato	Acetonitrile Extraction	-	3.8 - 11.1 (Suppression)	91.8 - 106.3	2.8 - 7.6
21 Triazole Fungicides	Animal-origin foods	QuEChERS	-	-	72.0 - 114.8	< 9.9
21 Triazole Fungicides	Oranges	dSPE	C8	-8.3 to 4.7	91.4 - 108.1	-
Difenoconazole	Pepper and Soil	-	-	-	79.6 - 103.2	< 6.5

Data sourced from multiple studies.[1][3][4][5][6][7]

Experimental Protocols

Methodology: Post-Column Infusion Experiment to Assess Ion Suppression

Objective: To identify regions in the chromatogram where co-eluting matrix components cause ion suppression.

Materials:

• LC-MS/MS system with an ESI source

• Syringe pump

• Tee-piece for fluid connection

• Difenoconazole-d6 standard solution

• Blank matrix extract (prepared using your standard sample preparation procedure)

• Mobile phase

Procedure:

• Prepare Standard Solution: Prepare a solution of Difenoconazole-d6 in a suitable solvent (e.g., 50:50 acetonitrile:water) at a concentration that provides a stable and moderate signal on the mass spectrometer.

• System Setup:

  • Set up the LC system with the analytical column you typically use.

  • Connect the outlet of the LC column to one inlet of the tee-piece.

  • Connect the syringe pump containing the Difenoconazole-d6 standard solution to the other inlet of the tee-piece.

  • Connect the outlet of the tee-piece to the ESI source of the mass spectrometer.

• Infusion and Equilibration: Begin infusing the Difenoconazole-d6 solution at a low, constant flow rate (e.g., 5-10 µL/min). Allow the system to equilibrate until a stable, elevated baseline is observed in the mass chromatogram for Difenoconazole-d6.

• Inject Blank Matrix: Inject a blank matrix sample onto the LC column.

• Data Analysis: Monitor the signal for Difenoconazole-d6 throughout the chromatographic run. A significant dip or negative peak in the baseline indicates the retention time at which matrix components are eluting and causing ion suppression. This allows you to see if the suppression zone overlaps with the retention time of your analyte.

Mandatory Visualizations

Caption: A logical workflow for troubleshooting signal suppression issues.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Matrix Effect Evaluation and Method Validation of Azoxystrobin and Difenoconazole Residues in Red Flesh Dragon Fruit (Hylocereus polyrhizus) Matrices Using QuEChERS Sample Preparation Methods Followed by LC–MS/MS Determination | Semantic Scholar [semanticscholar.org]
• 4. Matrix Effect Evaluation and Method Validation of Azoxystrobin and Difenoconazole Residues in Red Flesh Dragon Fruit (Hylocereus polyrhizus) Matrices Using QuEChERS Sample Preparation Methods Followed by LC-MS/MS Determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous determination of triazole fungicides in animal-origin food by ultra-high-performance liquid chromatography coupled with tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]

strategies to minimize Difenoconazole-d6 degradation during sample prep

This technical support center provides guidance for researchers, scientists, and drug development professionals on strategies to minimize the degradation of Difenoconazole-d6 during sample preparation. The following sections offer troubleshooting advice, frequently asked questions, and experimental protocols to ensure the integrity of your internal standard and the accuracy of your analytical results.

Troubleshooting Guide

This guide addresses common issues encountered during sample preparation that may lead to the degradation of Difenoconazole-d6.

Q1: I am observing a consistently low or decreasing signal for Difenoconazole-d6 across my sample batch. What are the potential causes and how can I troubleshoot this?

A1: A consistently low or decreasing signal for your deuterated internal standard (IS) often points to degradation during the sample preparation process. Here are the primary factors to investigate:

• pH Effects: Difenoconazole can be susceptible to hydrolysis under certain pH conditions. While specific data for Difenoconazole-d6 is limited, it is prudent to assume similar behavior.

  • Troubleshooting: Evaluate the pH of your extraction and reconstitution solvents. If using aqueous solutions, ensure they are neutral or slightly acidic, as basic conditions may accelerate degradation. Consider buffering your solutions to maintain a stable pH.

• Temperature Effects: Elevated temperatures during extraction, evaporation, or storage can lead to thermal degradation.[1]

  • Troubleshooting: Minimize the exposure of your samples and standards to high temperatures. Use controlled-temperature water baths or evaporation systems and store extracts at low temperatures (4°C or -20°C) when not in immediate use.[2]

• Light Exposure: Photodegradation can be a significant issue for many chemical compounds, including fungicides like Difenoconazole.[3][4][5]

  • Troubleshooting: Protect your samples, standards, and extracts from direct light, especially UV sources. Use amber vials or cover your glassware with aluminum foil. Conduct sample preparation steps in a shaded area or under low-light conditions.

• Solvent Choice: The choice of solvent can impact the stability of Difenoconazole-d6. Reactive solvents or the presence of impurities can contribute to degradation.

  • Troubleshooting: Use high-purity, LC-MS grade solvents. Avoid prolonged storage of Difenoconazole-d6 in protic solvents, especially under conditions that might facilitate hydrogen-deuterium exchange, although the deuterium (B1214612) labels on Difenoconazole-d6 are generally on stable positions. Acetonitrile (B52724) and methanol (B129727) are commonly used and generally considered appropriate.[6]

Q2: My Difenoconazole-d6 signal is variable and inconsistent across different samples. What could be the cause?

A2: Inconsistent internal standard signals often point to matrix effects or variable degradation due to differences in sample composition.

• Matrix Effects: Components in your sample matrix (e.g., lipids, pigments, salts) can interfere with the ionization of Difenoconazole-d6 in the mass spectrometer, leading to ion suppression or enhancement.

  • Troubleshooting: Improve your sample cleanup procedure. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) can help remove interfering matrix components. Ensure your chromatographic method effectively separates Difenoconazole-d6 from co-eluting matrix components.

• Matrix-Induced Degradation: The sample matrix itself can sometimes catalyze the degradation of the internal standard, and this effect may vary between samples.

  • Troubleshooting: Investigate the stability of Difenoconazole-d6 in a representative sample matrix over time. If degradation is observed, consider adding antioxidants or other stabilizing agents to your extraction solvent. Minimize the time between sample extraction and analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Difenoconazole?

A1: The main degradation pathways for Difenoconazole, which are presumed to be similar for Difenoconazole-d6, include photodegradation, hydrolysis, and metabolism in biological samples.[3][4][5][7][8] Key transformations can involve hydroxylation and other oxidative reactions.[9]

Q2: How should I prepare my Difenoconazole-d6 stock and working solutions to ensure stability?

A2: To prepare stable stock and working solutions:

• Use high-purity aprotic solvents like acetonitrile or methanol for your stock solution.[6]

• Store stock solutions in a freezer (-20°C or below) in tightly sealed, amber glass vials.

• Prepare fresh working solutions daily or as needed. If you need to store working solutions, keep them refrigerated (2-8°C) and protected from light.

Q3: Can I mix Difenoconazole-d6 with other internal standards in a single solution?

A3: While it is possible to create a mixed internal standard solution, it is generally recommended to prepare individual stock solutions for each standard to avoid potential cross-reactivity or degradation. If you do prepare a mixed solution, its stability should be thoroughly validated.

Q4: What is the expected stability of Difenoconazole in stored analytical samples?

A4: Studies on Difenoconazole in mango samples showed that at -20°C, there was a 12% degradation over 6 months.[2] However, in a pretreated sample solution, the residue remained over 90% stable for 6-8 weeks.[2] This suggests that minimizing biochemical factors through proper extraction and storage is crucial.

Data on Factors Influencing Difenoconazole Stability

Factor	Condition	Effect on Stability	Recommendations
Temperature	Elevated temperatures	Increased degradation	Perform extractions at room temperature or below; use controlled temperature for solvent evaporation; store extracts at ≤ 4°C.[1][2]
Light	Exposure to UV or ambient light	Photodegradation	Use amber glassware or protect samples with foil; minimize exposure to direct light during processing.[3][4][5]
pH	Basic conditions	Potential for hydrolysis	Maintain neutral or slightly acidic pH in aqueous solutions; use buffered solutions if necessary.
Matrix	Complex biological matrices	Potential for enzymatic or chemical degradation	Process samples promptly after collection; consider protein precipitation or other cleanup steps to remove reactive components.[2]
Solvent	Protic solvents, impurities	Potential for H/D exchange or degradation	Use high-purity, aprotic solvents (e.g., acetonitrile) for long-term storage of stock solutions.[6]

Experimental Protocol: Assessing Difenoconazole-d6 Stability in Sample Preparation

This protocol provides a framework for evaluating the stability of Difenoconazole-d6 under your specific sample preparation conditions.

Objective: To determine the stability of Difenoconazole-d6 in a representative sample matrix throughout the entire sample preparation workflow.

Materials:

• Difenoconazole-d6 standard

• Blank matrix samples (representative of your study samples)

• All solvents and reagents used in your sample preparation method

• LC-MS/MS system

Methodology:

• Prepare Fortified Samples:

  • Take a set of blank matrix samples.

  • Fortify them with a known concentration of Difenoconazole-d6 at a level typical for your analytical method.

  • Also prepare a "time zero" (T0) sample by fortifying a blank matrix extract after the full extraction and cleanup procedure, just before injection.

• Simulate Sample Preparation Conditions:

  • Process the fortified matrix samples through your entire sample preparation workflow (e.g., homogenization, extraction, cleanup, evaporation, reconstitution).

  • At each critical step where degradation might occur (e.g., after extraction, after evaporation), take an aliquot of the extract for analysis.

• Incubate at Various Conditions (Optional but Recommended):

  • To test for stability over time, leave some fortified extracts at different conditions (e.g., on the benchtop at room temperature, in the autosampler at 4°C) for varying durations (e.g., 0, 2, 4, 8, 24 hours) before analysis.

• LC-MS/MS Analysis:

  • Analyze the T0 sample and all the processed and incubated samples by LC-MS/MS.

  • Measure the peak area of Difenoconazole-d6 in each sample.

• Data Analysis:

  • Calculate the recovery of Difenoconazole-d6 at each step and time point relative to the T0 sample.

  • A recovery of close to 100% indicates good stability. Significant decreases in recovery suggest degradation at that particular stage or under those storage conditions.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for Difenoconazole-d6 degradation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. research.aalto.fi [research.aalto.fi]
• 5. Secure Verification [ritnms.itnms.ac.rs]
• 6. lcms.cz [lcms.cz]
• 7. Tracing the dissipation of difenoconazole, its metabolites and con-formulants in tomato: A comprehensive analysis by chromatography coupled to high resolution mass spectrometry in laboratory and greenhouse trials [agris.fao.org]
• 8. Residue Degradation and Risk Assessment of Difenoconazole and Its Metabolite during Tea Growing, Processing and Brewing by Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry Determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comprehensive Study of Difenoconazole in Soil: Kinetics, Dissipation, Metabolism, and Microbial Toxicity [pubmed.ncbi.nlm.nih.gov]

resolving co-elution issues with Difenoconazole-d6 and matrix components

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-elution and matrix effect issues encountered during the analysis of Difenoconazole-d6.

Frequently Asked Questions (FAQs)

Q1: My Difenoconazole-d6 internal standard signal is showing significant variability and suppression in my sample matrix compared to the solvent standard. What is the likely cause?

A1: Significant variability and suppression of the Difenoconazole-d6 signal are classic indicators of matrix effects. This occurs when co-eluting components from the sample matrix interfere with the ionization of the internal standard in the mass spectrometer's ion source, leading to inaccurate quantification. In complex matrices such as fruits, vegetables, and tea, endogenous compounds can be co-extracted with Difenoconazole and its internal standard, causing this interference.[1][2]

Q2: How can I confirm that matrix effects are responsible for the issues with my Difenoconazole-d6 signal?

A2: A post-column infusion experiment is a definitive method to visualize regions of ion suppression or enhancement in your chromatogram. This involves infusing a constant flow of a Difenoconazole-d6 standard solution into the mass spectrometer post-column while injecting a blank, extracted matrix sample. A dip in the baseline signal at the retention time of Difenoconazole indicates the presence of co-eluting matrix components that are causing ion suppression.

Q3: What are some common food matrices that are known to cause significant matrix effects for Difenoconazole analysis?

A3: Several studies have documented significant matrix effects for Difenoconazole in a variety of food matrices. The extent and nature of the effect (suppression or enhancement) can vary depending on the commodity. The following table summarizes reported matrix effects in different food items.

Food Matrix	Matrix Effect (%)	Analytical Method	Reference
Tea (Fresh Leaves, Green, Black)	-74% to -51% (Suppression)	UPLC-MS/MS	[1][2]
Tomato	-3.8% to -11.1% (Suppression)	LC-MS/MS	[3]
Cowpea	Strong Enhancement	LC-MS/MS	[4]
Basil	Strong Enhancement	LC-MS/MS	[4]
Brinjal (Eggplant)	Minimized with matrix-matched calibration	LC-MS/MS	[5]

Q4: What steps can I take to mitigate co-elution and matrix effect issues with Difenoconazole-d6?

A4: A systematic approach involving sample preparation, chromatographic optimization, and calibration strategy is crucial for mitigating matrix effects.

• Optimize Sample Preparation: Employ a robust sample cleanup method to remove interfering matrix components. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is widely used and effective for pesticide residue analysis in food matrices.[5][6][7]

• Chromatographic Separation: Adjust your LC method to separate Difenoconazole and its internal standard from the regions of significant ion suppression. This can involve modifying the mobile phase gradient, changing the column chemistry, or adjusting the flow rate.

• Matrix-Matched Calibration: Prepare calibration standards in a blank matrix extract that has undergone the same sample preparation procedure as your samples. This helps to compensate for systematic errors introduced by the matrix.[1][2][5]

Troubleshooting Guides

Issue: Poor Peak Shape and Resolution

If you are observing tailing, fronting, or broad peaks for Difenoconazole-d6, it may not be a direct co-elution issue but a general chromatographic problem.

Troubleshooting Steps:

• Check Column Health: Ensure your analytical column is not degraded or contaminated. A dirty guard column or frit can also cause poor peak shape.

• Mobile Phase Mismatch: Verify that your sample is dissolved in a solvent that is of similar or weaker strength than your initial mobile phase to avoid peak distortion.

• Optimize Mobile Phase: Adjusting the pH or the organic solvent ratio in your mobile phase can improve peak shape and resolution.

Logical Workflow for Troubleshooting Co-elution and Matrix Effects

The following diagram outlines a systematic approach to identifying and resolving issues related to Difenoconazole-d6 and matrix components.

References

• 1. Residue Degradation and Risk Assessment of Difenoconazole and Its Metabolite during Tea Growing, Processing and Brewing by Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Development and validation of a modified QuEChERS method coupled with LC-MS/MS for simultaneous determination of difenoconazole, dimethoate, pymetrozine, and chlorantraniliprole in brinjal collected from fields and markets places to assess human health risk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. gcms.cz [gcms.cz]

managing high variability in Difenoconazole-d6 recovery rates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address high variability in Difenoconazole-d6 recovery rates during analytical experiments.

Troubleshooting Guide

High variability in the recovery of Difenoconazole-d6, a commonly used internal standard, can compromise the accuracy and reliability of quantitative analysis. This guide provides a systematic approach to identifying and resolving potential issues.

Question: We are observing inconsistent recovery rates for Difenoconazole-d6 across our samples. What are the primary areas we should investigate?

Answer:

Inconsistent recovery of an internal standard like Difenoconazole-d6 is a common challenge in LC-MS/MS analysis and can stem from several factors throughout the analytical workflow.[1][2] A systematic investigation is crucial to pinpoint the root cause. The main areas to focus on are:

• Sample Preparation and Extraction: This is often the most significant source of variability. Inconsistencies in extraction efficiency, sample matrix effects, and procedural errors can all lead to fluctuating recovery.[3]

• Internal Standard Handling and Storage: The integrity of your Difenoconazole-d6 stock and working solutions is paramount. Improper storage or handling can lead to degradation or changes in concentration.[4]

• Chromatographic and Mass Spectrometric Conditions: Issues with the analytical instrumentation can cause variable responses. This includes problems with the injector, column, or mass spectrometer source.[5]

• Deuterium (B1214612) Exchange: The stability of the deuterium labels on the Difenoconazole-d6 molecule is critical. Exchange of deuterium for hydrogen can occur under certain conditions, leading to a shift in the mass-to-charge ratio and inaccurate quantification.[6][7]

Below is a troubleshooting workflow to guide your investigation.

Caption: Troubleshooting workflow for high Difenoconazole-d6 recovery variability.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for Difenoconazole-d6 stock and working solutions?

A1: Proper storage is critical to maintain the integrity of your Difenoconazole-d6 standards.[4] General recommendations include:

• Temperature: For long-term storage, it is often recommended to store stock solutions at -20°C. Working solutions, which are used more frequently, can be stored at 4°C. Always refer to the manufacturer's certificate of analysis for specific storage temperature requirements.[4]

• Protection from Light: Store standards in amber vials or in the dark to prevent photodegradation.[4]

• Solvent Choice: Acetonitrile (B52724) is a common solvent for Difenoconazole-d6.[8] Avoid storing in acidic or basic solutions, as these can catalyze deuterium-hydrogen exchange.[4][7]

Q2: How can matrix effects impact Difenoconazole-d6 recovery and how can we mitigate them?

A2: Matrix effects occur when co-eluting substances from the sample matrix interfere with the ionization of the target analyte and internal standard in the mass spectrometer source, leading to ion suppression or enhancement.[9][10] This can be a significant source of variability. Difenoconazole has been shown to be susceptible to matrix effects in various commodities.[10][11][12]

Mitigation Strategies:

• Effective Sample Cleanup: Employing a robust sample cleanup technique, such as solid-phase extraction (SPE) or dispersive SPE (d-SPE) with sorbents like primary secondary amine (PSA), can remove many interfering matrix components.[9][13]

• Chromatographic Separation: Optimize your LC method to ensure Difenoconazole-d6 is chromatographically separated from interfering matrix components.

• Matrix-Matched Calibrants: Prepare calibration standards in a blank matrix that is representative of your samples to compensate for consistent matrix effects.[12]

Q3: What is deuterium exchange and how can we prevent it with Difenoconazole-d6?

A3: Deuterium exchange is a process where deuterium atoms on the internal standard are replaced by hydrogen atoms from the surrounding environment (e.g., solvent, matrix).[4] This leads to a decrease in the mass of the internal standard and can result in inaccurate quantification.

Prevention Strategies:

• Control pH: Avoid highly acidic or basic conditions during sample preparation and in your LC mobile phase, as these can promote deuterium exchange.[4] Aim for a neutral pH where possible.

• Temperature Control: Higher temperatures can accelerate the rate of exchange. Keep sample preparation steps at controlled, ambient, or cooled temperatures.[4]

• Solvent Choice: Use aprotic solvents whenever feasible in your sample preparation workflow.[4]

• Stable Labeling: Ensure the Difenoconazole-d6 you are using has deuterium labels in stable, non-exchangeable positions on the molecule. The labeling on the propyl chain in Difenoconazole D6 (1,1,2,3,3,3-propyl D6) is generally considered stable.[8]

Q4: Can the choice of extraction technique affect Difenoconazole-d6 recovery?

A4: Absolutely. The extraction technique should be optimized to ensure efficient and consistent recovery of both Difenoconazole and its deuterated internal standard from the specific sample matrix. Common extraction methods for Difenoconazole include QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and solvent extraction with acetonitrile or methanol, sometimes with modifiers.[13][14] It is crucial to validate the chosen method to ensure consistent recovery for both the analyte and the internal standard.[3]

Potential Cause of Variability	Troubleshooting Action	Expected Outcome
Inconsistent Extraction	Optimize and validate the extraction protocol. Ensure consistent vortexing/shaking times and solvent volumes.	Improved precision in recovery rates across replicate samples.
Matrix Effects	Incorporate or optimize a sample cleanup step (e.g., d-SPE with PSA). Prepare matrix-matched calibrants.	Reduced ion suppression/enhancement and more consistent analyte-to-IS ratios.
Improper IS Storage	Review storage conditions (temperature, light protection). Prepare fresh working solutions.	Elimination of variability due to degraded or concentrated/diluted internal standard.
Deuterium Exchange	Analyze samples under neutral pH conditions. Avoid high temperatures during sample preparation.	Stable mass signal for Difenoconazole-d6, with no evidence of the unlabeled analyte appearing.
Instrument Instability	Perform system suitability tests. Check injector precision, column performance, and MS source cleanliness.	Consistent peak areas and retention times for repeated injections of a standard solution.

Experimental Protocols

Protocol 1: Generic QuEChERS-based Extraction for Difenoconazole and Difenoconazole-d6 in a Plant-Based Matrix

This protocol is a general guideline and should be optimized and validated for your specific matrix.

• Sample Homogenization: Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known amount of Difenoconazole-d6 working solution to each sample, quality control, and calibration standard.

• Hydration: Add 10 mL of water and vortex for 1 minute.

• Extraction:

  • Add 10 mL of acetonitrile.

  • Add QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180) tribasic dihydrate, 0.5 g sodium citrate dibasic sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rpm for 5 minutes.

• Dispersive SPE Cleanup:

  • Transfer a 1 mL aliquot of the acetonitrile supernatant to a 2 mL d-SPE tube containing a cleanup sorbent (e.g., 150 mg MgSO₄, 50 mg PSA).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 2 minutes.

• Final Extract Preparation:

  • Take an aliquot of the cleaned extract and dilute it with the initial mobile phase.

  • Transfer to an autosampler vial for LC-MS/MS analysis.

Caption: A typical QuEChERS workflow for Difenoconazole analysis.

Protocol 2: Stability Check for Deuterium Exchange

This protocol helps determine if deuterium exchange is occurring under your experimental conditions.

• Prepare Samples:

  • Blank Matrix + IS: Spike Difenoconazole-d6 into a blank matrix extract that is known to be free of the analyte.

  • Solvent + IS: Prepare a solution of Difenoconazole-d6 in your final reconstitution solvent.

• Incubation: Incubate these samples under the same conditions (e.g., temperature, pH, time) as your typical sample preparation and storage.

• Analysis: Analyze the samples by LC-MS/MS at different time points (e.g., 0, 2, 4, 8, 24 hours).

• Data Review:

  • Monitor the signal for the unlabeled Difenoconazole in the "Blank Matrix + IS" sample. A significant increase in this signal over time indicates deuterium exchange.[6]

  • Monitor the peak area of Difenoconazole-d6 in both samples. A significant decrease may indicate degradation or exchange.

Parameter	Condition 1 (Control)	Condition 2 (Test)	Condition 3 (Test)
Solvent/Matrix	Acetonitrile	pH 4 Mobile Phase	pH 9 Mobile Phase
Temperature	25°C	25°C	40°C
Incubation Time	0, 4, 24 hours	0, 4, 24 hours	0, 4, 24 hours
Analyte Monitored	Difenoconazole-d6, Difenoconazole	Difenoconazole-d6, Difenoconazole	Difenoconazole-d6, Difenoconazole
Expected Result (No Exchange)	Stable Difenoconazole-d6 signal, no increase in Difenoconazole signal.	Stable Difenoconazole-d6 signal, no increase in Difenoconazole signal.	Stable Difenoconazole-d6 signal, no increase in Difenoconazole signal.

References

• 1. tandfonline.com [tandfonline.com]
• 2. biopharmaservices.com [biopharmaservices.com]
• 3. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Difenoconazole D6 (1,1,2,3,3,3-propyl D6) 100 µg/mL in Acetonitrile [lgcstandards.com]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Matrix Effect Evaluation and Method Validation of Azoxystrobin and Difenoconazole Residues in Red Flesh Dragon Fruit (Hylocereus polyrhizus) Matrices Using QuEChERS Sample Preparation Methods Followed by LC-MS/MS Determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Residue Degradation and Risk Assessment of Difenoconazole and Its Metabolite during Tea Growing, Processing and Brewing by Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 13. fao.org [fao.org]
• 14. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Difenoconazole Quantification: A Comparative Guide to Accuracy and Precision with Difenoconazole-d6 Internal Standard

For researchers, scientists, and drug development professionals seeking the highest level of accuracy and precision in the quantification of the fungicide difenoconazole (B1670550), the use of a deuterated internal standard, Difenoconazole-d6, offers significant advantages over external standard methodologies. This guide provides a comparative overview of the two approaches, supported by experimental data, to aid in the selection of the most appropriate analytical strategy.

The primary challenge in quantifying small molecules like difenoconazole in complex matrices such as soil, water, and food products is the "matrix effect," which can lead to unpredictable ion suppression or enhancement in mass spectrometry-based methods. This can significantly compromise the accuracy and precision of the results. The use of a stable isotope-labeled internal standard (SIL-IS), such as Difenoconazole-d6, is a robust strategy to mitigate these effects. Because a SIL-IS is chemically identical to the analyte, it co-elutes during chromatography and experiences similar extraction recovery and ionization effects. By normalizing the analyte's signal to that of the internal standard, variability introduced by the matrix can be effectively corrected.

Quantitative Data Comparison

Table 1: Method Performance using External Standard Calibration

Parameter	Matrix	Recovery (%)	Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)
Accuracy & Precision	Pepper & Soil	79.62 - 103.15	< 6.5	0.005
Vegetables	79.3 - 108.0	2.7 - 8.5	0.001
Soil	70 - 120	< 20	0.001

Table 2: Expected Method Performance with Difenoconazole-d6 Internal Standard

Parameter	Matrix	Expected Recovery (%)	Expected Relative Standard Deviation (RSD) (%)	Limit of Quantification (LOQ) (mg/kg)
Accuracy & Precision	Various	90 - 110	< 15	≤ 0.005

Note: Data for the internal standard method is based on the generally accepted improvements in accuracy and precision when using a deuterated internal standard.

The Impact of Internal Standards on Data Quality

Studies have demonstrated that the use of isotopically labeled internal standards significantly improves the precision of analytical measurements. For instance, in the analysis of pesticides in various cannabis matrices, the use of internal standards resulted in accuracy percentages falling within 25% and RSD values dropping below 20%.[1] In some cases, the relative standard deviation (%RSD) between data points generated from calibration curves in different matrices can be brought to under 15% when using a deuterated internal standard. This highlights the ability of the internal standard to compensate for matrix-induced variations.

Experimental Protocols

Method 1: Quantification of Difenoconazole using External Standard Calibration (in Soil)

This method is based on a validated protocol for the determination of difenoconazole in soil using LC-MS/MS.

1. Sample Preparation:

• Weigh 10 g of the soil sample into a centrifuge tube.
• Add 20 mL of acetonitrile/water (80:20, v/v) extraction solvent.
• Shake vigorously for 10 minutes.
• Centrifuge at 4000 rpm for 5 minutes.
• Take a 1 mL aliquot of the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Analysis:

• LC System: High-Performance Liquid Chromatography (HPLC) system.
• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm).
• Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in methanol.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 10 µL.
• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.
• MRM Transitions: Monitor the appropriate precursor and product ions for difenoconazole.

3. Quantification:

• Prepare a series of calibration standards of difenoconazole in a blank matrix extract.
• Construct a calibration curve by plotting the peak area of difenoconazole against its concentration.
• Quantify the difenoconazole concentration in the samples by comparing their peak areas to the calibration curve.

Method 2: Quantification of Difenoconazole using Difenoconazole-d6 Internal Standard

This protocol incorporates the use of a deuterated internal standard for improved accuracy and precision.

1. Sample Preparation:

• Weigh 10 g of the soil sample into a centrifuge tube.
• Add a known amount of Difenoconazole-d6 internal standard solution.
• Add 20 mL of acetonitrile/water (80:20, v/v) extraction solvent.
• Shake vigorously for 10 minutes.
• Centrifuge at 4000 rpm for 5 minutes.
• Take a 1 mL aliquot of the supernatant and filter it through a 0.22 µm syringe filter into an autosampler vial.

2. LC-MS/MS Analysis:

• LC System: High-Performance Liquid Chromatography (HPLC) system.
• Column: C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 2.7 µm).
• Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in methanol.
• Flow Rate: 0.3 mL/min.
• Injection Volume: 10 µL.
• MS System: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.
• MRM Transitions: Monitor the appropriate precursor and product ions for both difenoconazole and Difenoconazole-d6.

3. Quantification:

• Prepare a series of calibration standards containing a fixed concentration of Difenoconazole-d6 and varying concentrations of difenoconazole.
• Construct a calibration curve by plotting the ratio of the peak area of difenoconazole to the peak area of Difenoconazole-d6 against the concentration of difenoconazole.
• Calculate the concentration of difenoconazole in the samples using the response ratio of the analyte to the internal standard and the calibration curve.

Workflow and Pathway Visualizations

Caption: Workflow for Difenoconazole Quantification.

The diagram above illustrates the key difference in the workflow between the external and internal standard methods. The crucial step in the internal standard method is the addition of Difenoconazole-d6 to the sample at the beginning of the process, which allows for the correction of errors throughout the analytical procedure.

References

• 1. researchgate.net [researchgate.net]

Navigating Difenoconazole Analysis: An Inter-Laboratory Comparison Guide for Methods Utilizing Difenoconazole-d6

For researchers, scientists, and professionals in drug development and food safety, achieving accurate and reproducible quantification of the fungicide Difenoconazole (B1670550) is critical. This guide provides an objective comparison of analytical methodologies, highlighting the superior performance of methods employing the stable isotope-labeled internal standard, Difenoconazole-d6. The use of such standards is paramount in correcting for matrix effects and procedural variations, ensuring the highest quality data in complex matrices.

Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard in quantitative mass spectrometry.[1] They share nearly identical physicochemical properties with the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization.[1] This co-elution and similar behavior allow for effective correction of analyte loss during sample processing and fluctuations in instrument response, leading to more accurate and precise results compared to external standard methods or the use of structural analogs.[1][2] Difenoconazole-d6 is the deuterium-labeled version of Difenoconazole and serves as an ideal internal standard for its quantification.[3]

Hypothetical Inter-Laboratory Performance Evaluation

To illustrate the benefits of using Difenoconazole-d6, this guide presents data from a hypothetical inter-laboratory study. In this simulated proficiency test, participating laboratories were tasked with quantifying a known concentration of Difenoconazole in a challenging matrix (e.g., spinach homogenate). The laboratories were divided into two groups: one utilizing a method with Difenoconazole-d6 as an internal standard (Method A), and the other employing a conventional method with an external standard calibration (Method B).

The following table summarizes the expected performance data, reflecting typical results from such a comparison.

Performance Metric	Method A: Difenoconazole-d6 Internal Standard	Method B: External Standard
Mean Recovery (%)	98.5%	85.2%
Inter-Laboratory Relative Standard Deviation (RSD)	4.5%	18.8%
Mean z-score	0.25	1.5
Limit of Quantification (LOQ)	0.005 mg/kg	0.01 mg/kg

The data clearly indicates that the use of Difenoconazole-d6 (Method A) is expected to result in significantly higher accuracy (mean recovery closer to 100%) and much greater precision (lower inter-laboratory RSD) compared to the external standard method (Method B). The lower mean z-score for Method A signifies a higher degree of consensus and accuracy among the participating laboratories.

Experimental Protocols: A Reference Method

The following is a detailed reference protocol for the analysis of Difenoconazole in a vegetable matrix using Difenoconazole-d6, based on established QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) and LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) methodologies.[4][5]

1. Sample Preparation (QuEChERS)

• Homogenization: Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

• Fortification: Add the Difenoconazole-d6 internal standard solution.

• Extraction: Add 10 mL of acetonitrile (B52724) and shake vigorously for 1 minute.

• Salting Out: Add a salt mixture (e.g., 4 g MgSO₄, 1 g NaCl) and shake for 1 minute.

• Centrifugation: Centrifuge at 4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant to a d-SPE tube containing a cleanup sorbent (e.g., PSA and MgSO₄). Vortex for 30 seconds and centrifuge.

• Final Extract: The resulting supernatant is ready for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Chromatographic Separation: Utilize a C18 reverse-phase column with a gradient elution of water and methanol (B129727) (both with appropriate modifiers like formic acid or ammonium (B1175870) formate).

• Mass Spectrometric Detection: Employ a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. Positive electrospray ionization (ESI+) is typically used.

  • MRM Transitions (Hypothetical):

    • Difenoconazole: Q1 -> Q3 (e.g., 406.1 -> 251.1)

    • Difenoconazole-d6: Q1 -> Q3 (e.g., 412.1 -> 257.1)

• Quantification: The concentration of Difenoconazole is determined by the ratio of the peak area of the analyte to the peak area of the Difenoconazole-d6 internal standard.

Workflow Visualization

The diagram below illustrates the general workflow for the analysis of Difenoconazole using a stable isotope-labeled internal standard.

Caption: Analytical workflow for Difenoconazole quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. A stable isotope-labeled internal standard is essential for correcting for the interindividual variability in the recovery of lapatinib from cancer patient plasma in quantitative LC-MS/MS analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Residue analysis of fipronil and difenoconazole in okra by liquid chromatography tandem mass spectrometry and their food safety evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating the Effectiveness of Difenoconazole-d6 for Matrix Effect Correction in Complex Sample Matrices

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the accuracy and reliability of data are paramount. A persistent challenge in achieving precise quantification is the "matrix effect," an interference caused by co-eluting compounds from the sample matrix that can either suppress or enhance the ionization of the target analyte, leading to inaccurate results. The use of a stable isotope-labeled internal standard (SIL-IS) is widely recognized as the gold standard for mitigating these matrix effects. This guide provides a comprehensive evaluation of Difenoconazole-d6 as a SIL-IS for the analysis of the fungicide Difenoconazole, comparing its theoretical effectiveness with other common matrix effect correction strategies.

The Principle of Stable Isotope-Labeled Internal Standards

An ideal internal standard co-elutes with the analyte of interest and exhibits identical chemical and physical properties, including ionization efficiency. A SIL-IS, such as Difenoconazole-d6, is chemically identical to the analyte (Difenoconazole) but has a higher mass due to the incorporation of deuterium (B1214612) atoms. This mass difference allows the mass spectrometer to detect both the analyte and the internal standard simultaneously. Because they are chemically identical, any matrix-induced suppression or enhancement of the ion signal will affect both the analyte and the SIL-IS to the same degree. By calculating the ratio of the analyte signal to the internal standard signal, the matrix effect is effectively normalized, leading to more accurate and precise quantification.[1][2]

Comparative Analysis of Matrix Effect Correction Strategies

While Difenoconazole-d6 is commercially available, specific studies detailing its performance are not extensively published. Therefore, this guide presents a comparison based on established principles and representative data from studies on triazole fungicides and other pesticides using SIL-IS. The following table summarizes the expected performance of Difenoconazole-d6 compared to other common methods for correcting matrix effects in a complex matrix like fruit or vegetable extracts.

Table 1: Comparison of Matrix Effect Correction Strategies for Difenoconazole Analysis

Correction Strategy	Analyte Recovery (%)	Relative Standard Deviation (RSD) (%)	Matrix Effect (%)	Remarks
No Correction (Solvent Calibration)	55	25	-45 (Suppression)	Highly inaccurate and imprecise due to significant matrix suppression.
Difenoconazole-d6 (SIL-IS)	98	< 5	Effectively Negated	Considered the most robust method for correcting for variability in extraction, matrix effects, and instrumental drift.[1][2][3]
Matrix-Matched Calibration	102	< 15	Compensated	Can be effective but requires a representative blank matrix for each sample type, which can be difficult to obtain.[3]
Standard Addition	99	< 10	Compensated	Accurate but laborious and time-consuming as it requires multiple analyses for each sample.[4][5]
QuEChERS with Enhanced Cleanup (e.g., C18, GCB)	70-110	< 20	Reduced but not eliminated	Different sorbents can remove specific interferences but may also lead to analyte loss.[6][7][8]

Data presented are representative values synthesized from literature on pesticide analysis in complex matrices to illustrate the expected performance of each technique.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following sections outline the key experimental protocols for evaluating matrix effects and utilizing Difenoconazole-d6.

Sample Preparation: Modified QuEChERS Protocol for Fruits and Vegetables

The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely used sample preparation technique for pesticide residue analysis.

• Homogenization: Weigh 10 g of a homogenized fruit or vegetable sample into a 50 mL centrifuge tube.

• Fortification (for recovery studies): Spike the sample with a known concentration of Difenoconazole standard solution. For matrix effect evaluation, spike with both Difenoconazole and Difenoconazole-d6 post-extraction.

• Extraction: Add 10 mL of acetonitrile (B52724) to the tube. Cap and shake vigorously for 1 minute.

• Salting Out: Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate). Immediately cap and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer an aliquot of the supernatant (acetonitrile layer) to a d-SPE tube containing a cleanup sorbent (e.g., primary secondary amine (PSA) for general cleanup, C18 for fatty matrices, or graphitized carbon black (GCB) for pigmented matrices).[7][9] Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed for 5 minutes.

• Analysis: Take the final extract for LC-MS/MS analysis.

Quantification of Matrix Effects: Post-Extraction Spike Method

This method provides a quantitative measure of the matrix effect.[10][11]

• Prepare a blank sample extract by following the complete sample preparation protocol (Section 1) with an unspiked sample.

• Prepare three sets of solutions:

  • Set A (Standard in Solvent): Spike a known concentration of Difenoconazole into a pure solvent (e.g., acetonitrile).

  • Set B (Post-Extraction Spike): Take an aliquot of the blank sample extract and spike it with the same concentration of Difenoconazole as in Set A.

  • Set C (Internal Standard Correction): Take another aliquot of the blank sample extract and spike it with both Difenoconazole and Difenoconazole-d6 at appropriate concentrations.

• Analyze all three sets of solutions by LC-MS/MS.

• Calculate the matrix effect (ME) using the following formula:

  ME (%) = (Peak Area in Set B / Peak Area in Set A - 1) * 100

  A negative value indicates signal suppression, while a positive value indicates signal enhancement.

• For Set C, the effectiveness of the internal standard is evaluated by the consistency of the analyte/internal standard peak area ratio across different matrices and concentrations.

LC-MS/MS Analysis with Difenoconazole-d6

• Internal Standard Addition: Add a known amount of Difenoconazole-d6 solution to all samples, calibration standards, and quality control samples before the extraction step.

• LC Separation: Use a suitable C18 column to chromatographically separate Difenoconazole from other matrix components.

• MS/MS Detection: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Set specific precursor-to-product ion transitions for both Difenoconazole and Difenoconazole-d6.

• Quantification: Create a calibration curve by plotting the ratio of the peak area of Difenoconazole to the peak area of Difenoconazole-d6 against the concentration of the calibration standards. Determine the concentration of Difenoconazole in the samples from this calibration curve.

Visualizing Workflows and Principles

Diagrams generated using Graphviz (DOT language) can effectively illustrate complex experimental workflows and logical relationships.

Caption: Workflow for the quantitative evaluation of matrix effects using the post-extraction spike method.

Caption: Principle of matrix effect correction using a stable isotope-labeled internal standard (SIL-IS).

Conclusion

The presence of matrix effects is a significant challenge in LC-MS/MS-based quantitative analysis. While various strategies exist to mitigate these effects, the use of a stable isotope-labeled internal standard, such as Difenoconazole-d6 for the analysis of Difenoconazole, stands out as the most effective and reliable method. By co-eluting and behaving identically to the analyte during ionization, a SIL-IS provides robust correction for signal variations, leading to superior accuracy and precision. Although other methods like matrix-matched calibration and enhanced cleanup protocols can be beneficial, they often fall short of the comprehensive correction offered by a SIL-IS. For researchers, scientists, and drug development professionals requiring the highest level of data integrity, the implementation of Difenoconazole-d6 as an internal standard is a highly recommended approach for the accurate quantification of Difenoconazole in complex matrices.

References

• 1. tandfonline.com [tandfonline.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Development and validation of a modified QuEChERS method coupled with LC-MS/MS for simultaneous determination of difenoconazole, dimethoate, pymetrozine, and chlorantraniliprole in brinjal collected from fields and markets places to assess human health risk - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How to Use QuEChERS for Diverse Sample Types [restek.com]
• 8. Evaluation of different cleanup sorbents for multiresidue pesticide analysis in fatty vegetable matrices by liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. biotage.com [biotage.com]
• 10. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]

Justification for Using Difenoconazole-d6 in Regulatory Submission Studies: A Comparative Guide

For researchers, scientists, and drug development professionals engaged in regulatory submission studies, the integrity and reliability of analytical data are paramount. The use of a stable isotope-labeled internal standard (SIL-IS), such as Difenoconazole-d6, is a critical component in achieving the high-quality data demanded by regulatory agencies. This guide provides a comprehensive justification for the use of Difenoconazole-d6, comparing its expected performance with non-labeled standards and detailing the experimental protocols for its application.

The Imperative for a High-Quality Internal Standard

In quantitative analysis, particularly with liquid chromatography-mass spectrometry (LC-MS), an internal standard is essential to compensate for variations that can occur during sample preparation, extraction, and analysis.[1] A well-chosen internal standard closely mimics the physicochemical properties of the analyte, ensuring that it tracks the analyte throughout the entire analytical process and corrects for variability in extraction recovery, matrix effects, and instrument response.[1][2]

Why Difenoconazole-d6 is the Gold Standard

Deuterated internal standards, like Difenoconazole-d6, are widely considered the "gold standard" in bioanalysis.[3][4] This is because their chemical and physical properties are nearly identical to the analyte of interest, Difenoconazole.[5] This near-identical nature allows Difenoconazole-d6 to provide superior accuracy and precision compared to other types of internal standards, such as structural analogs.

The primary advantages of using Difenoconazole-d6 include:

• Correction for Matrix Effects : The variability of biological matrices can significantly impact the ionization of an analyte in the mass spectrometer, leading to ion suppression or enhancement.[2] Because Difenoconazole-d6 co-elutes with Difenoconazole, it experiences the same matrix effects, allowing for accurate normalization of the analyte's response.[2]

• Compensation for Extraction Variability : Losses can occur during sample extraction. As Difenoconazole-d6 has virtually the same extraction recovery as the non-labeled analyte, it accurately corrects for any such inconsistencies.[5]

• Improved Precision and Accuracy : By mitigating the sources of variability, the use of a deuterated internal standard leads to improved precision (reproducibility) and accuracy (closeness to the true value) of the analytical method.[3][6] This is a key consideration for regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3]

• Regulatory Acceptance : The use of stable isotope-labeled internal standards is strongly recommended by regulatory authorities for bioanalytical method validation to ensure data integrity and reliability.[7] The European Medicines Agency (EMA) has noted that over 90% of submissions to their agency have incorporated SIL-IS in supportive assay validations.[2]

Performance Comparison: Difenoconazole-d6 vs. Non-Labeled Standard

Performance Parameter	Without Internal Standard (External Standard Method)	With Difenoconazole-d6 as Internal Standard	Justification for Improvement
Precision (%RSD)	5 - 15%	< 5%	Difenoconazole-d6 co-elutes and experiences the same analytical variations as the analyte, allowing for effective normalization and reducing variability between measurements.[6]
Accuracy (%Bias)	± 10 - 20%	± 5%	By correcting for matrix effects and extraction losses, the internal standard ensures that the calculated concentration is closer to the true value.[3]
Matrix Effect (%CV)	Potentially > 15%	< 15%	The SIL-IS experiences the same ion suppression or enhancement as the analyte, leading to a consistent analyte/IS response ratio across different biological samples.[2]
Extraction Recovery (%CV)	5 - 20%	< 10%	The near-identical chemical properties ensure that the analyte and internal standard have the same recovery, correcting for any inconsistencies in the extraction process.[5]

Experimental Protocol: Quantification of Difenoconazole in a Biological Matrix using Difenoconazole-d6

This protocol describes a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Difenoconazole in a biological matrix, incorporating Difenoconazole-d6 as an internal standard.

1. Materials and Reagents

• Difenoconazole analytical standard

• Difenoconazole-d6 internal standard

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Blank biological matrix (e.g., plasma, soil extract)

2. Standard Solution Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Difenoconazole and Difenoconazole-d6 in acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions of Difenoconazole by serial dilution of the stock solution with acetonitrile.

• Internal Standard Working Solution (100 ng/mL): Prepare a working solution of Difenoconazole-d6 by diluting the stock solution with acetonitrile.

3. Sample Preparation (QuEChERS Method)

• Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.

• Add 10 mL of acetonitrile.

• Add a known amount (e.g., 100 µL) of the Difenoconazole-d6 internal standard working solution.

• Add the appropriate QuEChERS extraction salts (e.g., magnesium sulfate, sodium chloride).

• Shake vigorously for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Take an aliquot of the supernatant (acetonitrile layer) for cleanup.

• Perform dispersive solid-phase extraction (d-SPE) cleanup by adding the supernatant to a tube containing primary secondary amine (PSA) and magnesium sulfate.

• Vortex for 30 seconds and centrifuge at 4000 rpm for 5 minutes.

• Filter the supernatant through a 0.22 µm filter into an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Gradient: A suitable gradient to separate Difenoconazole from matrix components.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Tandem Mass Spectrometry:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Multiple Reaction Monitoring (MRM) transitions:

    • Difenoconazole: e.g., m/z 406.1 → 251.1 (quantifier), 406.1 → 125.1 (qualifier)

    • Difenoconazole-d6: e.g., m/z 412.1 → 257.1 (quantifier)

5. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of Difenoconazole to Difenoconazole-d6 against the concentration of the calibration standards.

• Determine the concentration of Difenoconazole in the samples by interpolating their peak area ratios from the calibration curve.

Visualizing the Justification and Workflow

To further clarify the rationale and processes, the following diagrams illustrate the justification for using a deuterated internal standard and a typical analytical workflow.

Caption: Justification for using Difenoconazole-d6.

Caption: Bioanalytical workflow with Difenoconazole-d6.

References

• 1. Determination of Difenoconazole Residues in Vegetables by HPLC-MS/MS [spkx.net.cn]
• 2. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 3. Validation of Commercial Formulation of Difenoconazole Using HPLC Equipped with Dad | Global Research in Environment and Sustainability [hspublishing.org]
• 4. cabidigitallibrary.org [cabidigitallibrary.org]
• 5. Residue Degradation and Risk Assessment of Difenoconazole and Its Metabolite during Tea Growing, Processing and Brewing by Ultra-Performance Liquid Chromatography–Tandem Mass Spectrometry Determination - PMC [pmc.ncbi.nlm.nih.gov]
• 6. lcms.cz [lcms.cz]
• 7. Simultaneous determination and method validation of difenoconazole, propiconazole and pyraclostrobin in pepper and soil by LC-MS/MS in field trial samples from three provinces, China - PubMed [pubmed.ncbi.nlm.nih.gov]